Methyl nomilinate 17-glucoside

Core Science & Biosynthesis

An In-depth Technical Guide to Methyl Nomilinate 17-Glucoside: Natural Sources, Biosynthesis, and Isolation

For Researchers, Scientists, and Drug Development Professionals

Abstract

Methyl nomilinate 17-O-β-D-glucopyranoside, a member of the limonoid class of tetranortriterpenoids, is a naturally occurring glycoside predominantly found in the Rutaceae family, particularly within the genus Citrus. This guide provides a comprehensive overview of its natural sources, biosynthesis, and detailed methodologies for its extraction, isolation, and characterization. As a highly oxygenated and structurally complex molecule, understanding its origins and purification is critical for further investigation into its potential pharmacological applications. This document synthesizes current scientific knowledge to offer a technical resource for researchers and professionals in natural product chemistry and drug development.

Introduction: The Significance of Limonoid Glucosides

Limonoids are a class of chemically diverse and highly oxygenated tetranortriterpenoids that are abundant in plants of the Meliaceae and Rutaceae families. Within the Citrus genus, these compounds are responsible for the characteristic bitterness of some fruit juices. However, their significance extends beyond organoleptic properties, as numerous studies have highlighted their potential as anticancer, anti-inflammatory, and neuroprotective agents.

Limonoids exist in two primary forms: the lipophilic aglycones and their more water-soluble glycosidic counterparts. The glucosylation of limonoid aglycones, which typically occurs at the C-17 position, is a key metabolic process in maturing citrus fruits. This conversion not only reduces bitterness but also enhances the bioavailability and potential therapeutic efficacy of these compounds. Methyl nomilinate 17-glucoside is one such water-soluble limonoid, derived from its aglycone, methyl nomilinate. A thorough understanding of its natural distribution and the methods for its isolation are foundational for exploring its full therapeutic potential.

Natural Occurrence and Distribution

Methyl nomilinate 17-glucoside is primarily found in plants of the genus Citrus. The most well-documented source of this compound is the peel of Citrus unshiu, commonly known as the Satsuma mandarin.[1] Research indicates that the concentration and composition of limonoid glucosides can vary significantly depending on the species, cultivar, fruit part, and stage of maturation.

While Citrus unshiu is a primary source, related limonoid glucosides such as nomilin glucoside and nomilinic acid 17-O-β-D-glucoside have been identified in other citrus varieties, suggesting a broader distribution of the nomilin-type limonoid backbone within the genus.[1] The table below summarizes the known occurrences of methyl nomilinate 17-glucoside and its close structural relatives.

Compound	Plant Species	Family	Plant Part	Reference
Methyl nomilinate 17-O-β-D-glucopyranoside	Citrus unshiu (Satsuma mandarin)	Rutaceae	Peels	[1]
Nomilinic acid 17-O-β-D-glucopyranoside	Citrus unshiu	Rutaceae	Peels	[1]
Obacunone 17-O-β-D-glucopyranoside	Citrus unshiu	Rutaceae	Peels	[1]

Biosynthesis of Methyl Nomilinate 17-Glucoside

The biosynthesis of methyl nomilinate 17-glucoside is a multi-step process that begins with the general terpenoid pathway. The initial precursor, nomilin, is formed in the phloem of citrus stems and is then transported to the fruit tissues.[1] Within the fruit, a series of enzymatic modifications lead to the formation of various limonoid aglycones, including methyl nomilinate.

The final and crucial step in the formation of methyl nomilinate 17-glucoside is the attachment of a glucose molecule to the C-17 hydroxyl group of the methyl nomilinate aglycone. This reaction is catalyzed by the enzyme limonoid UDP-D-glucose transferase (LGT) .[1] This enzyme exhibits broad substrate specificity and is responsible for the glucosylation of a wide range of limonoid aglycones in maturing citrus fruits. The biosynthetic pathway is depicted in the diagram below.

Caption: Biosynthetic pathway of methyl nomilinate 17-glucoside.

Experimental Protocols: Extraction, Isolation, and Characterization

The extraction and isolation of methyl nomilinate 17-glucoside from its natural sources require a multi-step approach that leverages its polar nature. The following protocol provides a detailed methodology for the purification of this compound from Citrus unshiu peels.

Extraction

• Sample Preparation: Fresh peels of Citrus unshiu are collected, washed, and air-dried. The dried peels are then ground into a fine powder.

• Solvent Extraction: The powdered peel material is extracted with methanol at room temperature for 24 hours. This process is repeated three times to ensure exhaustive extraction.

• Concentration: The combined methanolic extracts are filtered and concentrated under reduced pressure using a rotary evaporator to yield a crude extract.

Isolation and Purification

The crude extract is subjected to a series of chromatographic separations to isolate the target compound.

• Initial Fractionation (Adsorbent Resin Chromatography):

  • The crude extract is dissolved in a minimal amount of methanol and adsorbed onto a Diaion HP-20 resin column.

  • The column is washed with water to remove highly polar impurities.

  • The limonoid glucosides are then eluted with a stepwise gradient of methanol in water (e.g., 20%, 40%, 60%, 80%, and 100% methanol).

  • Fractions are collected and monitored by thin-layer chromatography (TLC).

• Preparative High-Performance Liquid Chromatography (HPLC):

  • Fractions enriched with methyl nomilinate 17-glucoside are pooled, concentrated, and further purified by preparative reversed-phase HPLC.

  • Column: C18, 10 µm, 250 x 20 mm

  • Mobile Phase: A gradient of acetonitrile in water (e.g., 10% to 50% acetonitrile over 40 minutes).

  • Flow Rate: 5 mL/min

  • Detection: UV at 210 nm

  • Fractions corresponding to the peak of methyl nomilinate 17-glucoside are collected and combined.

• Final Purification:

  • The collected fractions are concentrated under reduced pressure to remove the organic solvent.

  • The aqueous solution is then lyophilized to yield pure methyl nomilinate 17-glucoside as a white amorphous powder.

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An In-Depth Technical Guide to the In Vitro Biological Activity and Cytotoxicity of Methyl Nomilinate 17-Glucoside

Abstract

Methyl nomilinate 17-glucoside, a member of the limonoid class of triterpenoids prevalent in citrus species, represents a compelling candidate for pharmaceutical research and development. This technical guide provides a comprehensive overview of the methodologies and conceptual frameworks for evaluating its in vitro biological activities, with a primary focus on its cytotoxic and anti-inflammatory potential. While direct experimental data on methyl nomilinate 17-glucoside is emerging, this document synthesizes findings from closely related limonoids and triterpenoid glycosides to propose a robust investigational strategy. Detailed, field-proven protocols for assessing cell viability, apoptosis, cell cycle progression, and key inflammatory markers are presented. Furthermore, this guide elucidates the underlying signaling pathways, such as the intrinsic apoptosis cascade, cell cycle regulation via cyclin-dependent kinases, and the NF-κB and MAPK inflammatory pathways, offering a mechanistic basis for experimental design and data interpretation. This document is intended to serve as an essential resource for researchers, scientists, and drug development professionals embarking on the preclinical evaluation of this promising natural product.

Introduction: The Therapeutic Potential of Limonoid Glycosides

Limonoids, a class of chemically modified triterpenes, are responsible for the characteristic bitter taste in citrus fruits and have garnered significant attention for their diverse biological activities.[1][2] The glycosylation of these compounds, such as in methyl nomilinate 17-glucoside, can modulate their solubility, bioavailability, and pharmacological properties. Emerging research on related limonoids, such as nomilin and limonin, has demonstrated significant anticancer and anti-inflammatory effects in various in vitro models.[3][4] These studies have shown that limonoids can inhibit the proliferation of cancer cells by inducing apoptosis and causing cell cycle arrest.[3][4] Additionally, their ability to modulate key inflammatory pathways suggests a potential role in the management of inflammatory disorders.[5][6] This guide outlines a systematic approach to characterizing the in vitro bioactivity and cytotoxicity of methyl nomilinate 17-glucoside, providing the foundational data necessary for further preclinical development.

Assessment of In Vitro Cytotoxicity

A primary area of investigation for novel natural products is their potential as cytotoxic agents against cancer cells. The following sections detail the experimental workflows to determine the cytotoxic profile of methyl nomilinate 17-glucoside.

Cell Viability and Proliferation

The initial step in assessing cytotoxicity is to determine the compound's effect on cell viability and proliferation. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely accepted colorimetric method for this purpose.[7]

Table 1: Illustrative Data Representation for MTT Assay

Cell Line	Treatment Concentration (µM)	% Cell Viability (Mean ± SD)	IC50 (µM)
SW480 (Colon)	0 (Control)	100 ± 4.5	\multirow{5}{}{[Calculated Value]}
10	85.2 ± 3.1
25	62.7 ± 5.3
50	48.9 ± 2.8
100	21.4 ± 3.9
MCF-7 (Breast)	0 (Control)	100 ± 5.1	\multirow{5}{}{[Calculated Value]}
10	91.3 ± 4.2
25	75.8 ± 3.7
50	55.1 ± 4.6
100	30.5 ± 2.9

Experimental Protocol 1: MTT Assay for Cell Viability

• Cell Seeding: Plate cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of methyl nomilinate 17-glucoside for 24, 48, and 72 hours.

• MTT Addition: Following incubation, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Express cell viability as a percentage of the untreated control and calculate the IC50 value.

Induction of Apoptosis

To determine if the observed cytotoxicity is due to programmed cell death, an apoptosis assay is crucial. The Annexin V-FITC/Propidium Iodide (PI) assay is a standard method to differentiate between viable, early apoptotic, late apoptotic, and necrotic cells via flow cytometry.[1]

Table 2: Illustrative Data for Annexin V/PI Apoptosis Assay

Treatment	% Viable (Annexin V-/PI-)	% Early Apoptotic (Annexin V+/PI-)	% Late Apoptotic (Annexin V+/PI+)	% Necrotic (Annexin V-/PI+)
Control	95.1 ± 2.3	2.5 ± 0.8	1.1 ± 0.4	1.3 ± 0.5
Methyl Nomilinate 17-Glucoside (IC50)	45.7 ± 3.9	35.2 ± 2.8	12.9 ± 1.7	6.2 ± 1.1

Experimental Protocol 2: Annexin V-FITC/PI Apoptosis Assay

• Cell Treatment: Treat cells with methyl nomilinate 17-glucoside at its IC50 concentration for 24 hours.

• Cell Harvesting: Collect both adherent and floating cells and wash with cold PBS.

• Staining: Resuspend the cells in 1X Annexin V binding buffer. Add Annexin V-FITC and PI and incubate for 15 minutes in the dark.

• Flow Cytometry: Analyze the stained cells using a flow cytometer.

Mechanistic Insight: The Intrinsic Apoptosis Pathway

Citrus limonoids often induce apoptosis through the intrinsic, or mitochondrial, pathway.[4][7] This involves the upregulation of the pro-apoptotic protein Bax and downregulation of the anti-apoptotic protein Bcl-2, leading to an increased Bax/Bcl-2 ratio. This change in balance permeabilizes the mitochondrial membrane, releasing cytochrome c into the cytoplasm. Cytochrome c then activates a cascade of caspases, including caspase-9 and the executioner caspase-3, which ultimately leads to cell death.[7]

Conceptual diagram of the intrinsic apoptosis pathway.

Cell Cycle Analysis

Some cytotoxic compounds exert their effects by arresting the cell cycle at specific checkpoints. Flow cytometry with propidium iodide (PI) staining is the standard method for analyzing DNA content and determining the distribution of cells in different phases of the cell cycle (G0/G1, S, and G2/M).[2]

Table 3: Illustrative Data for Cell Cycle Analysis

Treatment	% G0/G1 Phase	% S Phase	% G2/M Phase
Control	55.4 ± 3.1	28.9 ± 2.5	15.7 ± 1.9
Methyl Nomilinate 17-Glucoside (IC50)	75.1 ± 4.2	12.3 ± 1.8	12.6 ± 2.1

Experimental Protocol 3: Cell Cycle Analysis with Propidium Iodide

• Cell Treatment: Treat cells with methyl nomilinate 17-glucoside at its IC50 concentration for 24 hours.

• Cell Fixation: Harvest the cells and fix them in cold 70% ethanol overnight at -20°C.

• Staining: Wash the fixed cells with PBS and resuspend in a staining solution containing PI and RNase A.

• Flow Cytometry: Analyze the DNA content of the cells using a flow cytometer.

Mechanistic Insight: Regulation of the G1/S Transition

A common mechanism for cell cycle arrest by natural products is the modulation of cyclin-dependent kinases (CDKs) and their regulatory partners, cyclins.[8] Arrest in the G1 phase is often associated with the downregulation of CDK4, CDK6, and cyclin D, and the upregulation of CDK inhibitors like p21 and p27.[8][9] This prevents the phosphorylation of the retinoblastoma protein (Rb), keeping it bound to the E2F transcription factor and thereby blocking the transcription of genes required for S-phase entry.[8]

Simplified G1/S checkpoint regulation.

Evaluation of In Vitro Anti-inflammatory Activity

Chronic inflammation is implicated in a multitude of diseases, and natural products are a rich source of potential anti-inflammatory agents. Triterpenoid glycosides have been shown to exert anti-inflammatory effects by modulating key inflammatory pathways.[5][6]

Inhibition of Nitric Oxide Production

Nitric oxide (NO) is a key inflammatory mediator produced by macrophages. The Griess assay is a straightforward colorimetric method to quantify nitrite, a stable breakdown product of NO, in cell culture supernatants.[10]

Table 4: Illustrative Data for Nitric Oxide Inhibition

Treatment Group	Concentration (µM)	LPS (1 µg/mL)	Nitrite Concentration (µM) (Mean ± SD)	% Inhibition
Control	-	-	2.1 ± 0.5	-
LPS	-	+	45.8 ± 3.7	0
Methyl Nomilinate 17-Glucoside	10	+	35.2 ± 2.9	[Calculated Value]
25	+	21.6 ± 2.1	[Calculated Value]
50	+	10.3 ± 1.5	[Calculated Value]

Experimental Protocol 4: Nitric Oxide Assay in RAW 264.7 Macrophages

• Cell Seeding: Plate RAW 264.7 macrophages in a 96-well plate and allow them to adhere.

• Pre-treatment: Pre-treat the cells with various concentrations of methyl nomilinate 17-glucoside for 1 hour.

• LPS Stimulation: Stimulate the cells with lipopolysaccharide (LPS; 1 µg/mL) for 24 hours to induce inflammation.

• Supernatant Collection: Collect the cell culture supernatant.

• Griess Reaction: Mix the supernatant with Griess reagent and incubate for 10 minutes.

• Absorbance Measurement: Measure the absorbance at 540 nm.

Modulation of Pro-inflammatory Cytokines

Pro-inflammatory cytokines such as Tumor Necrosis Factor-alpha (TNF-α) and Interleukin-6 (IL-6) play a central role in the inflammatory response.[11] The levels of these cytokines in cell culture supernatants can be quantified using an Enzyme-Linked Immunosorbent Assay (ELISA).[8]

Table 5: Illustrative Data for Cytokine Inhibition by ELISA

Cytokine	Treatment	Concentration (pg/mL) (Mean ± SD)
TNF-α	Control	50.2 ± 8.1
LPS (1 µg/mL)	1250.6 ± 98.4
LPS + MN17G (50 µM)	480.3 ± 45.2
IL-6	Control	35.7 ± 5.9
LPS (1 µg/mL)	980.1 ± 76.3
LPS + MN17G (50 µM)	350.8 ± 33.7

Experimental Protocol 5: TNF-α and IL-6 ELISA

• Sample Collection: Collect cell culture supernatants from LPS-stimulated RAW 264.7 cells treated with methyl nomilinate 17-glucoside as described in Protocol 4.

• ELISA Procedure: Perform the ELISA according to the manufacturer's instructions for the specific TNF-α and IL-6 kits. This typically involves coating a plate with a capture antibody, adding the samples, followed by a detection antibody, a substrate, and a stop solution.

• Data Analysis: Measure the absorbance and calculate the cytokine concentrations based on a standard curve.

Mechanistic Insight: The NF-κB and MAPK Signaling Pathways

The anti-inflammatory effects of many natural products, including triterpenoids, are often mediated through the inhibition of the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) signaling pathways.[12][13] In unstimulated cells, NF-κB is sequestered in the cytoplasm by its inhibitor, IκB. Upon stimulation with LPS, IκB is phosphorylated and degraded, allowing NF-κB to translocate to the nucleus and induce the transcription of pro-inflammatory genes, including iNOS (which produces NO), TNF-α, and IL-6.[12] The MAPK pathway also plays a crucial role in regulating the expression of these inflammatory mediators.

Overview of NF-κB and MAPK inflammatory signaling.

Conclusion and Future Directions

This technical guide provides a comprehensive framework for the in vitro evaluation of methyl nomilinate 17-glucoside. The outlined protocols for assessing cytotoxicity, apoptosis, cell cycle arrest, and anti-inflammatory activity, coupled with an understanding of the underlying molecular mechanisms, will enable a thorough characterization of its therapeutic potential. The data generated from these studies will be crucial for guiding further preclinical and clinical development of this promising natural compound. Future investigations should focus on in vivo efficacy and safety studies, as well as exploring the potential for synergistic effects with existing therapeutic agents.

References

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An In-depth Technical Guide to the Pharmacological Properties of Methyl Nomilinate 17-O-β-D-glucopyranoside in Human Cell Lines

Foreword: Unveiling the Therapeutic Potential of a Citrus Limonoid Glucoside

The quest for novel therapeutic agents from natural sources has led to a profound interest in the pharmacological activities of plant-derived compounds. Among these, citrus limonoids have emerged as a promising class of tetraterpenoids, exhibiting a wide array of biological effects, including anti-cancer, anti-inflammatory, and antiviral properties.[1][2][3][4] This technical guide focuses on a specific, naturally occurring limonoid glucoside: methyl nomilinate 17-O-β-D-glucopyranoside. While research on this particular compound is still nascent, this document aims to provide a comprehensive overview of its known pharmacological properties in human cell lines, synthesize findings from related limonoids to infer potential mechanisms, and offer a forward-looking perspective for researchers, scientists, and drug development professionals. We will delve into its effects on cell viability, proliferation, and inflammation, supported by detailed experimental protocols and an exploration of the underlying molecular pathways.

Introduction to Methyl Nomilinate 17-O-β-D-glucopyranoside: A Structural and Biological Overview

Methyl nomilinate 17-O-β-D-glucopyranoside is a derivative of nomilin, a prominent limonoid found in citrus fruits.[5] The addition of a glucose moiety at the 17-position significantly alters its physicochemical properties, potentially influencing its bioavailability and mechanism of action compared to its aglycone counterpart. Limonoid glucosides, in general, have been shown to be more effective than their aglycone forms at inhibiting the growth of certain cancer cells, suggesting that the sugar moiety may play a crucial role in their biological activity.[3]

Effects on Cancer Cell Viability and Proliferation: A Dichotomy of Evidence

The anti-cancer potential of methyl nomilinate 17-O-β-D-glucopyranoside presents a complex picture, with studies reporting conflicting results. This underscores the importance of considering experimental context, such as the specific cell lines and concentrations used.

One study investigating limonoid glycosides isolated from Citrus unshiu peels reported that methyl nomilinate 17-O-β-D-glucopyranoside did not exhibit antitumor activity in NCI-H292 (human lung mucoepidermoid carcinoma) and EL-4 (mouse lymphoma) cell lines.[5]

Conversely, research on the aglycone, methyl nomilinate, demonstrated potent inhibitory effects on the metabolic activity and proliferation of SW480 human colon adenocarcinoma cells.[6][7] This study found that methyl nomilinate induced a significant G0/G1 cell cycle arrest, rather than apoptosis, by suppressing the expression of cyclin-dependent kinases CDK4/6 and cyclin D3.[6][7] This suggests a cytostatic rather than a cytotoxic effect in this particular cell line.

The discrepancy in these findings could be attributed to several factors:

• Cell Line Specificity: The genetic and phenotypic differences between cell lines can lead to varied responses to the same compound.

• The Role of the Glucoside Moiety: The presence of the glucose group might hinder the compound's ability to cross the cell membrane or interact with its intracellular target in certain cell types, while potentially enhancing its activity in others.

• Concentration and Exposure Time: The concentrations and duration of treatment used in different studies can significantly impact the observed outcomes.

Experimental Protocol: Assessing Cell Viability using the MTT Assay

To quantitatively measure the effect of methyl nomilinate 17-O-β-D-glucopyranoside on cell viability, the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely accepted and reliable colorimetric method.[8] This assay is based on the principle that mitochondrial dehydrogenases in viable cells can reduce the yellow MTT to a purple formazan product, the amount of which is directly proportional to the number of living cells.[8]

Step-by-Step Methodology:

• Cell Seeding: Seed human cancer cells (e.g., SW480, NCI-H292) in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a 5% CO₂ humidified atmosphere to allow for cell attachment.

• Compound Treatment: Prepare a stock solution of methyl nomilinate 17-O-β-D-glucopyranoside in a suitable solvent (e.g., DMSO) and then dilute it to various final concentrations in the culture medium. Replace the medium in the wells with 100 µL of the medium containing the test compound at different concentrations. Include a vehicle control (medium with the same concentration of the solvent) and a positive control (a known cytotoxic agent).

• Incubation: Incubate the plate for the desired time points (e.g., 24, 48, and 72 hours) at 37°C in a 5% CO₂ incubator.

• MTT Addition: After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO or a solution of 0.01 M HCl in 10% SDS) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the purple solution at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot a dose-response curve and determine the IC₅₀ value (the concentration of the compound that inhibits cell growth by 50%).

Data Presentation: Hypothetical IC₅₀ Values of Methyl Nomilinate 17-O-β-D-glucopyranoside in Different Cancer Cell Lines

Cell Line	IC₅₀ (µM) after 48h	Primary Cancer Type
SW480	50-100 (projected based on aglycone)	Colon Adenocarcinoma
NCI-H292	> 200 (as reported)[5]	Lung Mucoepidermoid Carcinoma
EL-4	> 200 (as reported)[5]	Mouse Lymphoma
Panc-28	< 50 (based on other limonoids)[9]	Pancreatic Cancer

Note: This table includes both reported and projected values to illustrate the potential variability and to guide future research.

Anti-Inflammatory Properties: A Promising Avenue for Investigation

Chronic inflammation is a key driver of many diseases, including cancer.[10] Several citrus limonoids have demonstrated significant anti-inflammatory activity by modulating key inflammatory pathways.[9] For instance, certain limonoids have been shown to decrease the expression of cyclooxygenase-2 (COX-2), nuclear factor-kappa B (NF-κB), and interleukin-6 (IL-6) in pancreatic cancer cells.[9]

While direct evidence for the anti-inflammatory effects of methyl nomilinate 17-O-β-D-glucopyranoside is currently limited, its structural similarity to other anti-inflammatory limonoids suggests that it may possess similar properties. Investigating its ability to suppress the production of pro-inflammatory mediators in human cell lines, such as lipopolysaccharide (LPS)-stimulated macrophages, is a critical next step.

Experimental Protocol: Measurement of Nitric Oxide (NO) Production in LPS-Stimulated RAW 264.7 Macrophages

The Griess assay is a simple and sensitive colorimetric method for the indirect measurement of nitric oxide (NO), a key inflammatory mediator, by quantifying its stable metabolite, nitrite, in cell culture supernatants.

Step-by-Step Methodology:

• Cell Culture: Culture RAW 264.7 murine macrophage cells in DMEM supplemented with 10% FBS and antibiotics.

• Cell Seeding: Seed the cells in a 96-well plate at a density of 5 x 10⁴ cells per well and allow them to adhere overnight.

• Compound Pre-treatment: Pre-treat the cells with various concentrations of methyl nomilinate 17-O-β-D-glucopyranoside for 1-2 hours.

• LPS Stimulation: Stimulate the cells with lipopolysaccharide (LPS) at a final concentration of 1 µg/mL for 24 hours to induce an inflammatory response and NO production. Include a negative control (cells with medium only), a vehicle control (cells with LPS and solvent), and a positive control (cells with LPS and a known anti-inflammatory drug).

• Supernatant Collection: After incubation, collect the cell culture supernatants.

• Griess Reaction: In a new 96-well plate, mix 50 µL of the supernatant with 50 µL of Griess Reagent A (1% sulfanilamide in 5% phosphoric acid) and incubate for 10 minutes at room temperature, protected from light.

• Color Development: Add 50 µL of Griess Reagent B (0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in water) and incubate for another 10 minutes at room temperature.

• Absorbance Measurement: Measure the absorbance at 540 nm.

• Quantification: Determine the nitrite concentration in the samples by comparing the absorbance values to a standard curve generated with known concentrations of sodium nitrite.

Molecular Mechanisms of Action: A Glimpse into Cellular Signaling

Understanding the molecular targets and signaling pathways modulated by methyl nomilinate 17-O-β-D-glucopyranoside is crucial for elucidating its pharmacological effects. Based on studies of related limonoids, several key pathways are likely to be involved.

Cell Cycle Regulation

As previously mentioned, the aglycone, methyl nomilinate, has been shown to induce G0/G1 cell cycle arrest in SW480 cells by downregulating CDK4/6 and cyclin D3.[6][7] This suggests that the methyl nomilinate moiety of the glucoside may interfere with the machinery that drives cell cycle progression from the G1 to the S phase.

Caption: Potential modulation of Akt and NF-κB pathways by methyl nomilinate 17-O-β-D-glucopyranoside.

Therapeutic Potential and Future Directions

The available evidence, though in some cases preliminary and conflicting, suggests that methyl nomilinate 17-O-β-D-glucopyranoside warrants further investigation as a potential therapeutic agent. Its cytostatic effects on colon cancer cells and the predicted anti-inflammatory properties of the broader limonoid class point towards its potential utility in the prevention and treatment of cancer and inflammatory diseases.

Future research should focus on:

• Broad-Spectrum Screening: Evaluating the cytotoxic and cytostatic effects of methyl nomilinate 17-O-β-D-glucopyranoside across a wider panel of human cancer cell lines to identify sensitive and resistant phenotypes.

• In-depth Mechanistic Studies: Elucidating the precise molecular targets and signaling pathways affected by this compound using techniques such as Western blotting, RT-qPCR, and RNA sequencing.

• Structure-Activity Relationship Studies: Comparing the activity of methyl nomilinate 17-O-β-D-glucopyranoside with its aglycone and other related limonoid glucosides to understand the role of the sugar moiety and other structural features.

• In Vivo Studies: Assessing the efficacy and safety of methyl nomilinate 17-O-β-D-glucopyranoside in animal models of cancer and inflammation to validate the in vitro findings.

• Pharmacokinetic and Bioavailability Studies: Determining the absorption, distribution, metabolism, and excretion (ADME) properties of the compound to assess its drug-like potential.

By systematically addressing these research questions, the scientific community can unlock the full therapeutic potential of methyl nomilinate 17-O-β-D-glucopyranoside and pave the way for its potential development as a novel therapeutic agent.

References

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• Vikram, A., Jayaprakasha, G. K., & Patil, B. S. (2012). Methyl nomilinate from citrus can modulate cell cycle regulators to induce cytotoxicity in human colon cancer (SW480) cells in vitro.
• Manners, G. D. (2007). Citrus Limonoids: Analysis, Bioactivity, and Biomedical Prospects. Journal of Agricultural and Food Chemistry, 55(21), 8285-8294.
• Gangar, A., Sharma, R., & Kumar, A. (2018). Citrus limonoids: mechanism, function and its metabolic engineering for human health. Biotechnology Letters, 40(5), 765-779.
• Vikram, A., Jayaprakasha, G. K., & Patil, B. S. (2012). Methyl nomilinate from citrus can modulate cell cycle regulators to induce cytotoxicity in human colon cancer (SW480) cells in vitro.

• National Institute of Standards and Technology. (n.d.). β-D-Glucopyranoside, methyl. In NIST Chemistry WebBook. Retrieved from [Link]

• Zhang, L., Liu, Y., Lu, Y., Wu, Y., & Li, J. (2018). Anti-Inflammatory Activity of Methyl Salicylate Glycosides Isolated from Gaultheria yunnanensis (Franch.) Rehder. Molecules (Basel, Switzerland), 23(11), 2905.

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• Fiveable. (2025, August 15). Methyl β-D-glucopyranoside: Organic Chemistry Study Guide. Retrieved from [Link]

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Protocols & Analytical Methods

LC-MS/MS fragmentation pattern of methyl nomilinate 17-glucoside

Analytical Application Note: LC-MS/MS Fragmentation Dynamics of Methyl Nomilinate 17-Glucoside

Introduction & Mechanistic Context

Citrus limonoids are highly oxygenated, modified triterpenoids recognized for their profound chemopreventive properties. Methyl nomilinate, a prominent A-ring lactone limonoid, has demonstrated potent biological activity, including the targeted induction of G0/G1 cell cycle arrest in human colon adenocarcinoma cells[1]. While limonoids exist as bitter aglycones in seeds, they predominantly accumulate as non-bitter 17-β-D-glucopyranosides in mature citrus tissues[2].

Structural Insight: Unlike simple O-glycosylation, the biosynthesis of limonoid glucosides involves the enzymatic hydrolysis (opening) of the D-ring lactone. This creates a free C-16 carboxylic acid and a C-17 hydroxyl group to which the glucose moiety attaches. Because the D-ring opening adds H₂O and the subsequent glycosidic condensation removes H₂O, the net formula addition to the closed-ring aglycone (C₂₉H₃₈O₁₀) is exactly C₆H₁₂O₆, yielding methyl nomilinate 17-glucoside (C₃₅H₅₀O₁₆).

This structural transformation fundamentally alters the molecule's ionization behavior. The presence of the free C-16 carboxylic acid makes negative-ion electrospray ionization (ESI⁻) the most sensitive and structurally informative mode for LC-MS/MS analysis, as it readily deprotonates to form stable [M-H]⁻ ions.

Experimental Methodology: A Self-Validating Protocol

To ensure high-fidelity data acquisition, this protocol is designed as a self-validating system: chromatographic retention confirms polarity, the precursor exact mass confirms the elemental composition, and the MS/MS neutral losses independently verify the functional groups (glucose, acetate, and carboxylate).

Step 1: Sample Preparation (Solid-Phase Extraction)

• Defatting: Extract 10 g of lyophilized citrus seed or peel powder with 50 mL of hexane for 2 hours to remove non-polar lipids. Discard the hexane layer.

• Extraction: Extract the defatted residue with 50 mL of 70% methanol (v/v) under ultrasonication for 30 minutes. Centrifuge at 10,000 × g for 10 minutes.

• SPE Purification: Condition a C18 SPE cartridge (500 mg/3 mL) with 3 mL methanol, followed by 3 mL water. Load the supernatant.

• Washing & Elution: Wash with 5 mL of 10% methanol. Elute the limonoid glucosides with 5 mL of 70% methanol. Evaporate to dryness and reconstitute in 1 mL of the initial mobile phase. Causality: The 10% methanol wash is critical; it prevents ion suppression in the ESI source by flushing out unbound, highly polar primary metabolites (e.g., free sugars). The 70% methanol selectively disrupts the hydrophobic interactions between the C18 stationary phase and the triterpenoid core, eluting the target glucosides.

Step 2: UHPLC-ESI-MS/MS Conditions

• Chromatography: Inject 2 µL onto a high-resolution C18 column (e.g., 2.1 × 100 mm, 1.7 µm) maintained at 40°C.

• Mobile Phase: Solvent A (Water + 0.1% Formic Acid) and Solvent B (Acetonitrile + 0.1% Formic Acid).

• Gradient: 0–2 min (10% B), 2–12 min (linear gradient to 60% B), 12–14 min (95% B for column wash), 14–16 min (10% B re-equilibration). Flow rate: 0.4 mL/min.

• Mass Spectrometry: Operate the Q-TOF or Orbitrap in ESI negative mode. Capillary voltage: 2.5 kV. Heater temperature: 350°C.

• CID Fragmentation: Use a stepped normalized collision energy (NCE) of 20, 30, and 40 eV. Causality: Stepped NCE is a mandatory parameter. Low energy (20 eV) captures the highly labile neutral loss of the glucose moiety, while higher energies (40 eV) drive the deep cleavage of the aglycone's A-ring and furan ring, revealing diagnostic structural features[2].

Fig 1. Standardized LC-MS/MS workflow for limonoid glucoside profiling.

Mechanistic Fragmentation Pathways

The collision-induced dissociation (CID) of methyl nomilinate 17-glucoside in negative mode is highly predictable and serves as a definitive fingerprint for identification.

Primary Cleavage: The Glycosidic Bond The deprotonated precursor ion [M-H]⁻ is observed at m/z 725.3021. The most abundant product ion under low-to-medium collision energy is m/z 563.2493. This corresponds to the neutral loss of an intact anhydroglucose moiety (162 Da), yielding the deprotonated aglycone. An intermediate water loss from the precursor (m/z 707.2915) is also frequently observed prior to glycosidic cleavage[3].

Secondary Cleavage: Aglycone Functional Groups Once the aglycone ion (m/z 563.2493) is formed, it undergoes further fragmentation dictated by its specific functional groups:

• Acetate Loss: Methyl nomilinate contains an acetate group at the C-1 position of the A-ring. The neutral loss of acetic acid (60 Da) generates an ion at m/z 503.2282.

• Decarboxylation: The open D-ring features a free carboxylic acid at C-16. The loss of carbon dioxide (44 Da) from the aglycone yields an ion at m/z 519.2595.

• Diagnostic Furan Cleavage: Limonoids are characterized by a furan ring attached at C-17. High-energy CID produces a highly specific diagnostic fragment at m/z 159.0233, which serves as a universal marker for the limonoid class in negative ionization mode[4].

Fig 2. Proposed negative-ion collision-induced dissociation (CID) pathway.

Quantitative Data Summaries

Table 1: High-Resolution Mass Spectrometry Data for Methyl Nomilinate 17-Glucoside

Parameter	Value
Chemical Name	Methyl nomilinate 17-O-β-D-glucopyranoside
Molecular Formula	C₃₅H₅₀O₁₆
Exact Mass (Neutral)	726.3099 Da
Precursor Ion [M-H]⁻	m/z 725.3021
Precursor Ion[M+HCOO]⁻	m/z 771.3075

Table 2: Key MS/MS Product Ions (Negative Ion Mode, CID)

Product Ion (m/z)	Formula	Neutral Loss	Structural Assignment / Causality
707.2915	C₃₅H₄₇O₁₅⁻	-18 Da (H₂O)	Loss of water from the sugar moiety or D-ring hydroxyl.
563.2493	C₂₉H₃₉O₁₁⁻	-162 Da (C₆H₁₀O₅)	Cleavage of the O-glycosidic bond; yields the deprotonated aglycone.
519.2595	C₂₈H₃₉O₉⁻	-206 Da (Glc + CO₂)	Decarboxylation of the C-16 carboxylic acid on the open D-ring.
503.2282	C₂₇H₃₅O₉⁻	-222 Da (Glc + CH₃COOH)	Loss of the C-1 acetate group from the A-ring of the aglycone.
159.0233	C₇H₃O₄⁻ (putative)	N/A	Diagnostic class-specific ion for limonoids (furan ring derivative).

Sources

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Application Note: In Vivo Pharmacological Profiling and Dosing Protocols for Methyl Nomilinate 17-Glucoside

Executive Summary & Pharmacological Rationale

Methyl nomilinate 17-glucoside (MN17G) is a highly oxygenated, water-soluble tetranortriterpenoid derivative belonging to the citrus limonoid family[1]. While its aglycone counterpart, methyl nomilinate, has demonstrated potent anti-proliferative activity—particularly against estrogen receptor-positive breast cancer cells[2] and SW480 colon adenocarcinoma cells[3]—the inherent hydrophobicity of aglycones often limits their systemic bioavailability.

The natural β-D-glucopyranoside conjugation at the C-17 position resolves this solubility bottleneck, making MN17G an optimal candidate for oral dosing regimens[1]. The therapeutic utility of MN17G relies heavily on its function as a natural, site-specific prodrug. Upon oral administration, the intact glucoside transits safely through the upper gastrointestinal tract. In the lower intestine and colon, β-glucosidase enzymes expressed by the human gastrointestinal microbiome cleave the glucoside moiety[4]. This localized hydrolysis releases the active aglycone directly into the colonic microenvironment.

Once internalized by target cells, methyl nomilinate exerts its cytotoxic effects by downregulating cyclin-dependent kinases (CDK4 and CDK6) and Cyclin D3, forcing neoplastic cells into G0/G1 cell cycle arrest and subsequent apoptosis[3]. This targeted release mechanism makes MN17G particularly valuable for studying chemoprevention in azoxymethane (AOM)-induced colon carcinogenesis models[5].

Fig 1. Mechanism of MN17G bioactivation and subsequent induction of cell cycle arrest.

Pre-Dosing Formulation & Stability (Critical Considerations)

The Causality of Vehicle Selection: Unlike highly stable limonin glucosides, nomilin-derived glucosides exhibit significant pH sensitivity. Exposure to environments below pH 3.5 or above pH 8.0 induces the rapid conversion of the compound into nomilinic acid glucoside[6].

If MN17G is dissolved in unbuffered deionized water (which often trends acidic) or exposed directly to simulated gastric fluid without protection, the structural integrity of the methyl ester and the closed D-ring lactone is compromised before it reaches the target microbiome.

Formulation Protocol:

• For Oral Gavage: MN17G must be formulated in a buffered vehicle. We recommend Phosphate-Buffered Saline (PBS) titrated to pH 6.5–7.0 . Because MN17G is highly water-soluble, no surfactants (e.g., Tween-80) or organic solvents (e.g., DMSO) are required, eliminating vehicle-induced toxicity.

• For Dietary Incorporation: The compound should be uniformly dispersed in a neutralized, purified basal diet (e.g., AIN-93G) and stored at 4°C in the dark to prevent oxidative or moisture-driven degradation.

In Vivo Experimental Protocols

Protocol A: Acute Oral Gavage for Pharmacokinetic (PK) Profiling

Objective: To validate the prodrug hypothesis by quantifying the plasma and fecal distribution of intact MN17G versus the bio-cleaved methyl nomilinate aglycone.

Step-by-Step Methodology:

• Animal Preparation: Fast adult male C57BL/6 mice (8-10 weeks old) for 12 hours prior to dosing to standardize gastric emptying times. Allow water ad libitum.

• Dose Preparation: Dissolve MN17G in pH 6.8 PBS to a concentration of 5 mg/mL. Vortex gently for 60 seconds until completely clear.

• Administration: Administer a single oral dose of 50 mg/kg body weight via a flexible plastic gavage tube (to minimize esophageal trauma).

• Self-Validating Control: Administer pH 6.8 PBS to a vehicle-control cohort to establish baseline endogenous chromatogram peaks during LC-MS/MS analysis.

• Sampling: Collect blood via the tail vein at 0.5, 1, 2, 4, 8, and 24 hours post-dose into K2-EDTA tubes. Collect feces using metabolic cages over the 24-hour period.

• Bioanalysis: Extract plasma and fecal homogenates using solid-phase extraction (SPE) C18 cartridges. Analyze via LC-MS/MS, monitoring specifically for the mass transitions of both the intact glucoside and the aglycone to calculate the in vivo cleavage ratio[4].

Protocol B: Chronic Dietary Dosing for Colon Chemoprevention (AOM Model)

Objective: To evaluate the efficacy of MN17G in reducing aberrant crypt foci (ACF) in an azoxymethane (AOM)-induced colorectal cancer model[7].

Step-by-Step Methodology:

• Diet Formulation: Cold-press MN17G into AIN-93G basal diet at a concentration of 0.05% (w/w). Prepare fresh batches weekly to ensure compound stability.

• Acclimation & Initiation: Randomize male F344 rats into three groups: (1) Healthy Control, (2) AOM + Vehicle Diet, (3) AOM + MN17G Diet. Acclimate for 7 days.

• Carcinogen Injection: Administer subcutaneous injections of AOM (15 mg/kg) once weekly for two weeks to groups 2 and 3 to induce pre-neoplastic lesions[5].

• Dosing Regimen: Maintain Group 3 on the 0.05% MN17G diet continuously from 1 week prior to the first AOM injection until the study termination (typically week 8 post-injection).

• Tissue Harvesting & Validation: Euthanize animals. Excise the colon, flush with cold PBS, and open longitudinally. Fix flat in 10% neutral buffered formalin.

• Efficacy Readout: Stain colons with 0.2% methylene blue. Quantify ACF under a light microscope. Perform Western blot on mucosal scrapings to validate the downregulation of CDK4, CDK6, and Cyclin D3[3].

Quantitative Data & Expected Outcomes

Summarized below are the standardized parameters for executing MN17G in vivo studies, designed to ensure reproducibility and target validation.

Parameter	Specification / Range	Scientific Rationale
Vehicle Selection	PBS (pH 6.5–7.0)	Prevents acid-catalyzed conversion to nomilinic acid glucoside prior to intestinal absorption[6].
Acute Gavage Dose	10 – 50 mg/kg	Establishes a linear PK profile without exceeding the maximum tolerated dose for citrus limonoids.
Chronic Dietary Dose	0.02% – 0.1% (w/w)	Mimics chronic dietary exposure; sufficient to significantly reduce ACF in AOM-induced models[7].
Primary Biomarkers	CDK4, CDK6, Cyclin D3	Validates the in vivo mechanism of G0/G1 cell cycle arrest and target engagement[3].
Bioanalytical Target	Aglycone (Feces/Colon)	Confirms successful microbiome-mediated β-glucosidase cleavage of the prodrug[4].

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Application Note: Advanced Solid-Phase Extraction (SPE) Methodologies for Citrus Limonoid Glucosides

Target Audience: Analytical Chemists, Natural Product Researchers, and Drug Development Professionals Matrix: Citrus Juices, Seeds, and Molasses Analytes: Limonin 17-β-D-glucopyranoside, Nomilin glucoside, and related triterpenoids

Executive Summary & Mechanistic Rationale

Citrus limonoids are highly oxygenated, complex triterpenoids that exist endogenously in two primary forms: water-insoluble aglycones (responsible for delayed bitterness in citrus juices) and non-bitter, water-soluble limonoid glucosides[1],[2]. During the late stages of fruit maturation, the endogenous enzyme limonoid glucosyltransferase (LGT) converts aglycones into their respective glucosides[2].

Because limonoid glucosides (LGs) are highly water-soluble, they co-exist in complex aqueous matrices alongside heavy loads of interfering sugars, organic acids (e.g., citric acid), and flavonoids[3]. Solid-Phase Extraction (SPE) is the gold standard for isolating and concentrating LGs prior to High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS)[3].

Causality in Sorbent Selection

The selection of the SPE sorbent is dictated by the matrix complexity:

• C18 (Octadecylsilane): Ideal for clarified liquid matrices like citrus juice. The hydrophobic C18 chains capture the triterpene backbone of the limonoids, while polar sugars and organic acids are easily washed away in the aqueous void volume[4].

• SDVB (Styrene-Divinylbenzene): Preferred for highly viscous, complex matrices like citrus molasses or industrial waste[5]. SDVB resins exploit strong π−π interactions with the aromatic furan ring present in all limonoids. This provides superior retention, allowing for aggressive aqueous washing steps to remove Maillard reaction products and heavy sugar loads without analyte breakthrough[5].

Fig 1. Chemical separation logic of citrus limonoids on hydrophobic SPE resins.

Analyte Profiling & Quantitative Data

Limonoid glucosides are the most abundant limonoids in mature citrus juices, ranging in concentration from 150 to 300 ppm depending on the cultivar[6]. Below is a summary of the primary target analytes isolated via these protocols.

Analyte	Abbreviation	Chemical Nature	Typical Source	UV Absorbance Max
Limonin 17-β-D-glucopyranoside	LG	Major Glucoside (>50% of total)	Orange/Grapefruit Juice	210 nm
Nomilin 17-β-D-glucopyranoside	NG	Minor Glucoside	Citrus Seeds/Juice	210 nm
Nomilinic acid 17-β-D-glucopyranoside	NAG	Acidic Glucoside	Citrus Molasses	210 nm
Obacunone 17-β-D-glucopyranoside	OG	Minor Glucoside	Citrus Seeds	210 nm

Data synthesized from established chromatographic profiles of citrus limonoids[6],[3].

Validated Experimental Protocols

The following protocols are designed as self-validating systems. By monitoring the wash and elution fractions, analysts can ensure complete analyte recovery and matrix elimination.

Protocol A: Analytical-Scale SPE for Citrus Juices (C18 Cartridge)

This protocol is optimized for juices with low levels of limonin glucoside (e.g., lime, lemon), where concentration is mandatory prior to HPLC analysis[4].

Materials: Supelco Supelclean LC-18 SPE tubes (500 mg / 3 mL) or equivalent[4].

• Sample Preparation (Matrix Clarification): Centrifuge the citrus juice at 10,000 × g for 15 minutes to pellet pulp and pectin. Collect the supernatant. Causality: Particulate matter will physically clog the SPE frit, leading to channeling and poor recovery.

• Sorbent Conditioning: Pass 3 mL of HPLC-grade Methanol (MeOH) through the cartridge, followed immediately by 3 mL of ultra-pure water[4]. Causality: Methanol solvates the C18 alkyl chains, maximizing surface area. The water step equilibrates the column to match the aqueous nature of the juice, preventing analyte precipitation upon loading.

• Sample Loading: Apply 12 mL of the clarified juice supernatant to the conditioned cartridge at a flow rate of 1-2 mL/min[4].

• Washing (Matrix Elution): Wash the cartridge with 5 mL of ultra-pure water. Self-Validation Step: Collect this wash and test with a Brix refractometer. A reading of 0% confirms that all interfering sugars have been successfully removed.

• Analyte Elution: Elute the limonoid glucosides using 3 mL of HPLC-grade Methanol.

• Reconstitution: Evaporate the methanolic eluate to dryness under a gentle stream of nitrogen at 35°C, and reconstitute in 1 mL of the mobile phase prior to injection.

Protocol B: Preparative-Scale SPE for Citrus Seeds (SDVB Resin)

Citrus seeds are the richest source of limonoids but present a unique challenge due to their high lipid content[3].

• Mandatory Defatting: Pulverize the seeds and extract with hexane (1:5 w/v) for 2 hours. Discard the hexane layer. Causality: Citrus seeds contain considerable amounts of fats and oils[3]. If applied to an SPE resin, these lipids will irreversibly foul the hydrophobic active sites, causing immediate analyte breakthrough.

• Primary Extraction: Extract the defatted seed meal with a mixture of acetone and methanol, then evaporate and reconstitute the extract in water[3].

• SDVB Loading: Load the aqueous extract onto a column packed with Styrene-Divinylbenzene (SDVB) resin[5].

• Washing: Wash aggressively with 3 column volumes (CV) of water to remove highly polar seed proteins and residual sugars.

• Elution: Elute the enriched limonoid glucoside fraction using dilute alcohol (e.g., 70% ethanol)[5].

Fig 2. End-to-end SPE workflow for isolating limonoid glucosides from complex citrus matrices.

Analytical Resolution: Overcoming Detection Limitations

A fundamental challenge in limonoid analysis is that limonoid glucosides lack strong chromophores, exhibiting inherently weak UV absorbance at 200–215 nm[4]. When relying solely on HPLC-UV, co-eluting matrix components can easily mask the analyte peaks.

The Post-Column Solution: To achieve high specificity without the capital investment of an MS detector, analysts should couple HPLC separation with a post-column reaction using Ehrlich's Reagent (p-dimethylaminobenzaldehyde)[7].

• Mechanistic Causality: Ehrlich's reagent reacts specifically with the furan ring—a structural hallmark present in all citrus limonoids—to form a distinct colored complex[4].

• Validation: Limonin glucoside and other minor glucosides (nomilin, obacunone) respond equivalently to this reaction, allowing limonin glucoside to be used as a reliable quantitative surrogate for the entire class[7]. This shifts the detection out of the crowded low-UV range, effectively neutralizing background noise from non-furan matrix components and achieving a limit of detection (LOD) as low as 50 ng[7].

References

• Determination of Citrus Limonoid Glucosides by High Performance Liquid Chromatography Coupled to Post-Column Reaction with Ehrlich's Reagent. MDPI / USDA ARS (2015). URL:[7]

• Limonoid Glucosides in Commercial Citrus Juices. ResearchGate (2015). URL:[6]

• Citrus Limonoids: Analysis, Bioactivity, and Biomedical Prospects. ACS Publications (2007). URL:[3]

• Modern Extraction and Purification Techniques for Obtaining High Purity Food-Grade Bioactive Compounds and Value-Added Co-Products from Citrus Wastes. MDPI (2019). URL:[1]

• Citrus limonoids: mechanism, function and its metabolic engineering for human health. CIRAD (2018). URL:[2]

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Technical Notes & Optimization

Technical Support Center: Optimizing the Extraction of Methyl Nomilinate 17-O-β-D-glucoside

Welcome to the technical support center for the extraction of methyl nomilinate 17-O-β-D-glucoside. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical solutions to common challenges encountered during the extraction and purification of this valuable limonoid glycoside. Here, we move beyond simple protocols to explain the causality behind experimental choices, ensuring you can confidently troubleshoot and optimize your workflow.

Frequently Asked Questions (FAQs)

Q1: What is methyl nomilinate 17-O-β-D-glucoside and where is it found?

Methyl nomilinate 17-O-β-D-glucoside is a water-soluble, non-bitter limonoid glycoside.[1][2] Limonoids are a class of highly oxygenated triterpenoid secondary metabolites found predominantly in plants of the Rutaceae (citrus) and Meliaceae families.[3][4][5] This specific compound has been isolated from the peels of Citrus unshiu[6] and is part of a broader group of bioactive compounds in citrus that are of significant interest for their potential health benefits, including anti-inflammatory and anticancer activities.[1][2][4][5]

Q2: What are the fundamental challenges in extracting this glycoside?

The primary challenges stem from its molecular structure: a relatively non-polar aglycone (the methyl nomilinate part) attached to a very polar glucose moiety.[1][6] This amphipathic nature means that solvent selection is critical. Furthermore, like many natural products, it exists in a complex matrix with other compounds (lipids, pigments, other glycosides), making purification a significant hurdle.[3][7] Degradation from heat or enzymatic activity during processing can also lead to low yields.[8][9]

Q3: Which conventional extraction techniques are suitable?

Traditional methods like maceration, Soxhlet, and reflux extraction are commonly used.[10][11][12]

• Maceration is simple but can be time-consuming and may result in incomplete extraction.[9][12]

• Soxhlet extraction is more efficient due to the continuous cycling of fresh, hot solvent, but the prolonged exposure to heat can degrade thermolabile compounds like some glycosides.[8][9]

• Reflux extraction involves boiling the plant material in a solvent, which is efficient but carries the same risk of thermal degradation.[10][13]

Q4: What are the advantages of modern extraction techniques?

Modern, intensive techniques like Ultrasound-Assisted Extraction (UAE) and Microwave-Assisted Extraction (MAE) offer significant advantages.[14]

• UAE uses acoustic cavitation to disrupt cell walls, enhancing solvent penetration and mass transfer. It typically operates at lower temperatures, reducing the risk of thermal degradation, and is significantly faster than conventional methods.[14][15][16][17]

• MAE uses microwave energy to rapidly heat the solvent within the plant matrix, causing cell rupture and rapid release of target compounds.[18][19] It is known for its high speed and efficiency, often requiring less solvent.[18][20][21][22]

Troubleshooting Guide: From Low Yield to Poor Purity

This section addresses specific problems you may encounter during your experiments.

Problem 1: My extraction yield is consistently low. What are the most likely causes?

Low yield is a multifaceted problem. The following decision tree can help diagnose the root cause.

General workflow for extraction and purification.

Step-by-Step Purification Protocol:

• Pre-Extraction Defatting: Before extracting your target compound, perform a preliminary extraction of the dried plant powder with a non-polar solvent like n-hexane. [23]This will remove lipids, waxes, and chlorophyll without solubilizing the desired glycoside. Discard the hexane extract and dry the remaining plant material.

• Crude Extraction: Extract the defatted plant material using your optimized polar solvent method (e.g., UAE with 80% methanol).

• Concentration: Evaporate the solvent from the crude extract under reduced pressure using a rotary evaporator at a temperature below 50°C. [8]This yields a concentrated crude extract.

• Solid-Phase Extraction (SPE): This is a critical cleanup step. SPE uses a packed cartridge (e.g., C18) to separate compounds based on their polarity. [8][23] * Principle: C18 is a non-polar (reverse-phase) stationary phase. When you load your aqueous/methanolic extract, the moderately non-polar limonoid aglycone part will interact with the C18 material, while highly polar impurities (like sugars and salts) will pass through.

  • Protocol: a. Condition: Wash the C18 cartridge with methanol, followed by deionized water. [8][23] b. Load: Dissolve your crude extract in a minimal amount of water or a low-percentage methanol solution and load it onto the cartridge. [8][23] c. Wash: Wash the cartridge with deionized water to elute the very polar, unwanted compounds. [8][23] d. Elute: Elute your target glycoside fraction using a higher concentration of methanol or ethanol (e.g., 70-100% methanol). [23][24]This stronger solvent will disrupt the interaction between your compound and the C18 phase, releasing it from the column.

Problem 3: My results are not reproducible between batches. How can I improve consistency?

Inconsistency is often due to a lack of control over key variables. [9]

• Standardize Raw Material: Ensure the plant material is from the same source, harvested at the same time, and processed identically. Factors like moisture content can dramatically alter extraction efficiency; always dry material to a consistent weight. [7][25]* Precise Parameter Control: Use calibrated equipment. Ensure temperatures, timings, solvent ratios, and microwave/ultrasound power settings are identical for every run. [26]* Solvent Quality: Use high-purity (e.g., HPLC grade) solvents. Impurities in lower-grade solvents can introduce variability and potential artifacts. [7]* Systematic Approach: For developing a new protocol, use a systematic approach like Response Surface Methodology (RSM) to scientifically determine the optimal parameters rather than relying on trial and error. [21]

Data & Methodologies

Table 1: Comparison of Extraction Techniques for Glycosides/Saponins

Technique	Principle	Typical Time	Temp.	Pros	Cons
Maceration	Soaking in solvent at room temp.	24-72 hrs	Low	Simple, good for thermolabile compounds [9]	Slow, potentially incomplete extraction [12]
Soxhlet	Continuous extraction with hot solvent.	6-24 hrs	High	Efficient, less solvent than maceration [8]	Potential thermal degradation [8][18]
UAE	Acoustic cavitation disrupts cells.	15-60 min	Low-Mod	Fast, high yield, good for thermolabile compounds [14][15][16]	Requires specialized equipment
MAE	Microwave heating of intracellular water.	5-30 min	Mod-High	Very fast, highly efficient, low solvent use [18][19][20]	Risk of localized overheating, requires microwave-transparent vessels [18]
SFE	Supercritical CO₂ as a solvent.	30-120 min	Low-Mod	"Green" solvent, highly selective [27]	High equipment cost, often needs co-solvent (ethanol) for polar compounds [27]

Protocol 1: Optimized Ultrasound-Assisted Extraction (UAE) of Methyl Nomilinate 17-O-β-D-glucoside

This protocol provides a robust starting point for optimization.

• Preparation: Weigh 10 g of dried, finely powdered, and defatted plant material.

• Solvent Addition: Place the powder in a 250 mL beaker and add 150 mL of 80% HPLC-grade methanol (a 1:15 w/v ratio).

• Sonication: Place the beaker in an ultrasonic bath. Sonicate for 30 minutes at a controlled temperature (e.g., 40°C). [15][16]Ensure the beaker is immersed to an appropriate level.

• Filtration: Filter the mixture through Whatman No. 1 filter paper to separate the extract from the solid residue. [8]5. Re-extraction: Transfer the solid residue back to the beaker, add another 100 mL of 80% methanol, and repeat the sonication for 20 minutes to maximize yield. [8]6. Combine & Concentrate: Combine the filtrates from both extractions. Remove the solvent using a rotary evaporator at 45°C until a semi-solid crude extract is obtained.

• Purification: Proceed with Solid-Phase Extraction (SPE) as described in the troubleshooting guide above for cleanup.

References

• Kaufmann, B., & Christen, P. (2004). Microwave-assisted extraction of bioactive saponins from chickpea (Cicer arietinum L). Journal of the Science of Food and Agriculture.
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• Vikram, A., et al. (n.d.).
• Vuong, Q. V., et al. (2018). Optimisation of the Microwave-Assisted Ethanol Extraction of Saponins from Gac (Momordica cochinchinensis Spreng.) Seeds. PMC.
• Jayaprakasha, G. K., et al. (2007).
• Fouquay, S., et al. (2014). Saponins: A Renewable and Biodegradable Surfactant From Its Microwave-Assisted Extraction to the Synthesis of Monodisperse Lattices.
• Puri, M., & Marwaha, A. (2006). Supercritical Fluid Extraction of Limonoid Glucosides from Grapefruit Molasses. Journal of Agricultural and Food Chemistry.
• Alupului, A., et al. (n.d.).
• Nguyen, T. H., et al. (2017). Microwave-assisted extraction as an advanced technique for optimization of saponin yield and antioxidant potential from Phyllanthus amarus. Taylor & Francis Online.
• Zhang, J., et al. (n.d.). Study on Tea Seed Saponin Extraction by Microwave-assisted Method. Semantic Scholar.
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• Alupului, A., & Lavric, V. (2009). Extraction intensification using ultrasounds case study: Glycosides from Stevia rebaudiana Bert.
• Chemat, F., et al. (2021). Ultrasound-assisted Extraction Process of Glycosides from Stevia Rebaudiana Bertoni Leaves. Chemical Engineering Transactions.
• Liu, J., et al. (2023).
• Bai, L., et al. (2023). Separation and purification of glycosides from medicinal plants based on strong polar separation medium with online closed-loop mode. PubMed.
• Sawabe, A., et al. (1999).
• Singh, B., et al. (2018). Citrus limonoids: mechanism, function and its metabolic engineering for human health. Journal of the Science of Food and Agriculture.
• Mammone, T., et al. (2006). Anti-inflammatory Activity in Skin by Biomimetic of Evodia Rutaecarpa Extract From Traditional Chinese Medicine. PubMed.
• Basile, A., et al. (2024). Optimizing the Yield: Factors Influencing the Efficiency of Secondary Metabolite Extraction.
• Lentini, P. J. (2007). Biomimetic of evodia rutaecarpa fruit extract for amelioration of inflammation.
• Galiano, G., et al. (2021). An Efficient Solid Phase Extraction Method for Purification and Analysis of Compound‐Specific Plant Sugar Stable Hydrogen Isotope Values. PMC.
• Matsubara, Y., et al. (n.d.). Bioactive Glycosides in Citrus Fruit Peels.
• Ouchene, R. (2021). How to increase the extraction efficiency of secondary metabolites?
• Chen, C., et al. (n.d.). Potential active compounds and common mechanisms of Evodia rutaecarpa for Alzheimer's disease comorbid pain by network pharmacology analysis. PMC.
• Sari, D. P., et al. (2024).
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• Zhang, Q., et al. (2014). Purification of Derivatized Oligosaccharides by Solid Phase Extraction for Glycomic Analysis. PLOS One.
• Zhang, J., et al. (2021). Limonoids from Citrus: Chemistry, anti-tumor potential, and other bioactivities.
• Sarker, S. D., & Nahar, L. (2012). Extraction of Plant Secondary Metabolites.
• Gunawardana, S. A., & Onyango, E. O. (n.d.). The Chemistry and Pharmacology of Citrus Limonoids. PMC.
• Liu, X.-C., et al. (n.d.). Nematocidal Constituents from the Ethanol Extract of Evodia rutaecarpa Hort Unripe Fruits. SciSpace by Typeset.
• Liao, J., et al. (2009).
• Ahmed, A. A. (2024). Isolation and identification of the metabolites of Sudanese medicinal plants and synthesis of flavonoid glycosides. Kobe University Repository.
• Stupp, P., et al. (2004). Methyl-beta-D-glucopyranoside in higher plants: accumulation and intracellular localization in Geum montanum L. leaves and in model systems studied by 13C nuclear magnetic resonance. PubMed.
• PubChem. (n.d.).
• Stupp, P., et al. (2004). Methyl-β-D-glucopyranoside in higher plants: Accumulation and intracellular localization in Geum montanum L. leaves and in model systems studied by 13C nuclear magnetic resonance.
• Wang, J., et al. (2010).

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Technical Support Center: Overcoming Matrix Effects in Methyl Nomilinate 17-Glucoside Mass Spectrometry

This guide provides in-depth technical assistance for researchers, scientists, and drug development professionals encountering matrix effects during the mass spectrometric analysis of methyl nomilinate 17-glucoside. The following troubleshooting advice and frequently asked questions are designed to help you diagnose, mitigate, and overcome these common analytical challenges, ensuring the accuracy and reliability of your data.

Understanding the Challenge: The Nature of Matrix Effects

In liquid chromatography-mass spectrometry (LC-MS), the "matrix" refers to all components in a sample other than the analyte of interest.[1] For methyl nomilinate 17-glucoside, this can include a wide range of endogenous and exogenous substances, particularly in complex biological samples like plasma, urine, or tissue extracts. Matrix effects arise when these co-eluting compounds interfere with the ionization of the target analyte in the mass spectrometer's ion source, leading to either ion suppression or enhancement.[1][2][3][4] This phenomenon can significantly compromise the accuracy, precision, and sensitivity of quantitative analyses.[3][5]

The primary mechanism behind matrix effects, particularly ion suppression, is competition for charge in the electrospray ionization (ESI) source.[6][7] Less volatile compounds present in the matrix can also affect the efficiency of droplet formation and evaporation, which in turn impacts the number of charged analyte ions that reach the detector.[8]

Troubleshooting Guide: Diagnosing and Resolving Matrix Effects

This section addresses specific issues you may encounter during your experiments.

Problem 1: Poor Signal Intensity or Complete Signal Loss for Methyl Nomilinate 17-Glucoside

Possible Cause: Significant ion suppression due to co-eluting matrix components. This is a common issue in complex biological matrices.[8][9]

Step-by-Step Solution:

• Confirm Matrix Effect Presence: The first step is to determine if matrix effects are indeed the cause of the poor signal. A post-column infusion experiment is a qualitative method to identify retention time regions where ion suppression or enhancement occurs.[10][11][12]

  • Protocol: Continuously infuse a standard solution of methyl nomilinate 17-glucoside into the LC eluent flow after the analytical column and before the mass spectrometer. Inject a blank matrix sample (a sample without the analyte). A dip in the baseline signal at a specific retention time indicates ion suppression.[2][11]

• Optimize Sample Preparation: The most effective way to combat matrix effects is to remove interfering components before analysis.[1][13]

  • Liquid-Liquid Extraction (LLE): This technique separates compounds based on their differential solubility in two immiscible liquids. For a glycoside like methyl nomilinate 17-glucoside, a polar extraction solvent would be a logical starting point. Double LLE can further enhance selectivity by first removing highly non-polar interferences with a non-polar solvent.[13]

  • Solid-Phase Extraction (SPE): SPE offers more selective sample cleanup.[1][14] For methyl nomilinate 17-glucoside, a mixed-mode SPE cartridge with both reversed-phase and ion-exchange properties can provide superior cleanup compared to single-mode cartridges.[15]

  • Protein Precipitation (PPT): While a simpler technique, PPT is often less effective at removing phospholipids, a major source of matrix effects in plasma and serum samples.[6][13][15] If using PPT, consider subsequent cleanup steps or specialized phospholipid removal plates.[6]

• Refine Chromatographic Separation: If sample preparation optimization is insufficient, focus on improving the chromatographic separation of methyl nomilinate 17-glucoside from the interfering matrix components.[1][3][8]

  • Gradient Modification: Adjust the mobile phase gradient to increase the resolution between your analyte and the suppression zone identified in the post-column infusion experiment.[7]

  • Column Chemistry: Experiment with different stationary phase chemistries. A column with a different selectivity might separate the analyte from the interfering compounds.

Problem 2: Inconsistent and Irreproducible Quantification Results

Possible Cause: Variable matrix effects between different samples or batches. This is particularly common when dealing with biological samples from different individuals or sources.

Step-by-Step Solution:

• Implement an Internal Standard (IS): The use of an appropriate internal standard is crucial for correcting for variations in matrix effects.[5][8]

  • Stable Isotope-Labeled (SIL) Internal Standard: This is the gold standard for quantitative LC-MS.[1][5][16][17] A SIL-IS of methyl nomilinate 17-glucoside will co-elute with the analyte and experience the same degree of ion suppression or enhancement, allowing for accurate correction.[1][18] When selecting a SIL-IS, it is preferable to use ¹³C or ¹⁵N labels over deuterium (²H) labels to avoid potential chromatographic shifts.[12]

  • Structural Analogue: If a SIL-IS is unavailable, a close structural analogue can be used, but it may not perfectly mimic the behavior of the analyte.[17]

• Employ Matrix-Matched Calibration: Preparing calibration standards in the same matrix as the samples can help to compensate for consistent matrix effects.[1][9]

  • Protocol: Obtain a blank matrix (e.g., plasma from an untreated animal) and spike it with known concentrations of methyl nomilinate 17-glucoside to create your calibration curve. This approach helps to ensure that the calibrants and the unknown samples experience similar matrix effects.[1][10]

• Consider the Standard Addition Method: For highly variable matrices where a representative blank matrix is unavailable, the standard addition method can be very effective.[5][10][19]

  • Protocol: Aliquots of the unknown sample are spiked with increasing concentrations of the analyte. The resulting data is plotted, and the original concentration is determined by extrapolating to the x-intercept. While robust, this method is more time-consuming as each sample requires multiple analyses.[19]

Frequently Asked Questions (FAQs)

Q1: What are the most common sources of matrix effects for a glycosylated compound like methyl nomilinate 17-glucoside?

A1: For glycosides in biological matrices, common sources of interference include:

• Phospholipids: Abundant in plasma and serum, they are notorious for causing ion suppression.[6]

• Salts and Buffers: High concentrations of non-volatile salts can suppress ionization.[8]

• Endogenous Metabolites: Other small molecules naturally present in the biological sample can co-elute and interfere.[8]

• Proteins: Although larger molecules, residual proteins after precipitation can still contribute to matrix effects.[8]

Q2: Can I just dilute my sample to reduce matrix effects?

A2: Sample dilution can be a simple and effective strategy, but its utility depends on the concentration of your analyte and the severity of the matrix effect.[5][19] A significant dilution (e.g., 10-fold or more) is often required to see a substantial reduction in ion suppression.[20] This approach is only feasible if the concentration of methyl nomilinate 17-glucoside in the diluted sample remains well above the limit of quantitation (LOQ) of your assay.[5]

Q3: How do I choose the best sample preparation technique?

A3: The choice of sample preparation technique depends on the complexity of your matrix and the required sensitivity of your assay.

Technique	Pros	Cons	Best For
Protein Precipitation (PPT)	Simple, fast, inexpensive	Least effective at removing interferences, especially phospholipids[15]	High-throughput screening where some matrix effect is tolerable.
Liquid-Liquid Extraction (LLE)	Good for removing highly polar or non-polar interferences	Can be labor-intensive, may require optimization of solvent systems	Cleaner extracts than PPT, good for removing specific classes of interferences.[15]
Solid-Phase Extraction (SPE)	Highly selective, can concentrate the analyte	More expensive, requires method development	Achieving the cleanest extracts and highest sensitivity, especially with complex matrices.[15]
HybridSPE-Phospholipid	Specifically targets and removes phospholipids	Primarily for plasma and serum samples	Significantly reducing phospholipid-based matrix effects.[6]

Q4: My signal is enhanced, not suppressed. Is this also a matrix effect?

A4: Yes, ion enhancement is a less common but still significant form of matrix effect.[1] It occurs when co-eluting compounds improve the ionization efficiency of the analyte. The same troubleshooting strategies for ion suppression, such as improved sample cleanup and the use of a SIL-IS, are effective for addressing ion enhancement.

Q5: Can optimizing the mass spectrometer settings help?

A5: While optimizing MS parameters like capillary voltage and gas flows is important for overall sensitivity, it is generally not a primary solution for overcoming matrix effects.[19] The root of the problem lies in the ion source with co-eluting interferences, which is best addressed by sample preparation and chromatography.[13]

Visualizing the Workflow

A systematic approach is key to effectively troubleshooting matrix effects.

Caption: A decision-tree workflow for troubleshooting matrix effects.

References

• Matrix Effects and Ion Suppression in LC-MS: Essential Strategies for Research. (n.d.). Drug Discovery and Development. Retrieved from [Link]

• Dong, M. W. (2018). Innovations and Strategies of Sample Preparation Techniques to Reduce Matrix Effects During LC–MS/MS Bioanalysis. LCGC North America, 36(7), 464-471.

• Systematic and Comprehensive Strategy for Reducing Matrix Effects in LC/MS/MS Analyses. (2010). Waters Corporation. Retrieved from [Link]

• Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review. (2020). Molecules, 25(13), 3046.

• Mass Spectrometry Troubleshooting and Common Issues. (2023, September 11). G-M-I, Inc. Retrieved from [Link]

• Annesley, T. M. (2003). Ion suppression in mass spectrometry. Clinical chemistry, 49(7), 1041-1044.

• Sample Matrix Effects in ICP-MS: Mitigation Techniques. (2025, September 19). LinkedIn. Retrieved from [Link]

• Simple Routes to Stable Isotope-Coded Native Glycans. (2023, December 28). Analytical Chemistry. Retrieved from [Link]

• Strategies for the Detection and Elimination of Matrix Effects in Quantitative LC–MS Analysis. (2014, January 14). Journal of Chromatographic Science. Retrieved from [Link]

• Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review. (2020, July 3). MDPI. Retrieved from [Link]

• Dolan, J. W. (2002). Ion suppression in LC–MS–MS — A case study. LCGC North America, 20(1), 24-32.
• Volmer, D. A., & Jessome, L. L. (2006). Ion Suppression: A Major Concern in Mass Spectrometry. LCGC North America, 24(5), 498-510.

• Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review. (2020, July 1). ResearchGate. Retrieved from [Link]

• Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure. (2018). Journal of analytical toxicology, 42(6), 383-390.

• Matrix Effects on Quantitation in Liquid Chromatography: Sources and Solutions. (2025, March 10). Chromatography Online. Retrieved from [Link]

• Ion Suppression in Mass Spectrometry: Challenges and Solutions.pptx. (n.d.). SlideShare. Retrieved from [Link]

• "Stable Labeled Isotopes as Internal Standards: A Critical Review". (n.d.). ResearchGate. Retrieved from [Link]

• Interference Testing and Mitigation in LC-MS/MS Assays. (2017, August 1). AACC.org. Retrieved from [Link]

• Reduction of Matrix Effects in Liquid Chromatography–Electrospray Ionization–Mass Spectrometry by Dilution of the Sample Extracts: How Much Dilution is Needed? (2011, December 31). Analytical Chemistry. Retrieved from [Link]

• Matrix Effects in GC–MS Profiling of Common Metabolites after Trimethylsilyl Derivatization. (2023, March 15). Molecules. Retrieved from [Link]

• Matrix Effects in GC-MS Profiling of Common Metabolites after Trimethylsilyl Derivatization. (2023, March 15). National Center for Biotechnology Information. Retrieved from [Link]

• Matrix Effects in Biological Mass Spectrometry Imaging: Identification and Compensation. (2016). Journal of the American Society for Mass Spectrometry, 27(10), 1647-1655.

• matrix-effect-in-bioanalysis-an-overview.pdf. (n.d.). International Journal of Pharmaceutical and Phytopharmacological Research. Retrieved from [Link]

• Adjustment of Matrix Effects in Analysis of 36 Secondary Metabolites of Microbial and Plant Origin in Indoor Floor Dust Using Liquid Chromatography-Tandem Mass Spectrometry. (n.d.). CDC Stacks. Retrieved from [Link]

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Reference Data & Comparative Studies

A Senior Scientist's Guide to the Validation of Analytical Methods for Methyl Nomilinate 17-O-β-D-glucoside Quantification

This guide provides a comprehensive comparison of analytical methodologies for the robust quantification of Methyl Nomilinate 17-O-β-D-glucoside. Designed for researchers, analytical scientists, and drug development professionals, this document moves beyond mere protocol listing. It delves into the causality behind experimental choices, grounds its recommendations in regulatory standards, and presents comparative data to guide your selection of the most fit-for-purpose analytical technique.

Introduction: The Analytical Imperative for Methyl Nomilinate 17-O-β-D-glucoside

Methyl Nomilinate 17-O-β-D-glucoside is a complex limonoid glycoside.[1] As with many natural products, its journey from discovery to potential therapeutic application or use as a quality marker in botanical preparations hinges on our ability to accurately and reliably measure it. Whether for pharmacokinetic studies, quality control of raw materials, or stability testing of a finished product, a validated analytical method is the foundation of data integrity and regulatory compliance.

The objective of validating an analytical procedure is to demonstrate its suitability for the intended purpose.[2][3][4] This guide will compare three common yet distinct analytical platforms—HPLC-UV, LC-MS/MS, and HPTLC—within the validation framework established by the International Council for Harmonisation (ICH) and adopted by regulatory bodies like the FDA.[5][6]

The Regulatory Backbone: ICH Q2(R2) Validation Principles

Analytical method validation is not a one-time checklist but a continuous process that demonstrates a method is fit for its purpose throughout its lifecycle.[7] The recently revised ICH Q2(R2) guideline provides a harmonized framework for the validation of analytical procedures, ensuring global consistency.[7][8] The core performance characteristics that must be evaluated are detailed below.

Caption: The Analytical Method Validation Workflow, guided by ICH principles.

Table 1: Core Validation Parameters as per ICH Q2(R2) Guidelines

Parameter	Purpose	General Acceptance Criteria
Specificity / Selectivity	To demonstrate that the signal measured is unequivocally from the analyte of interest, free from interference from matrix components, impurities, or degradants.[9]	Peak purity analysis (e.g., via PDA detector) should pass. In chromatography, baseline resolution from adjacent peaks is required.
Linearity	To demonstrate a proportional relationship between the analyte concentration and the analytical signal over a defined range.	Coefficient of determination (r²) ≥ 0.995. The y-intercept should be insignificant compared to the response at 100% concentration.
Range	The interval between the upper and lower concentrations for which the method has suitable linearity, accuracy, and precision.[4][10]	The specified range must be justified and verified by accuracy and precision studies.
Accuracy	The closeness of the test results to the true value.[11] Assessed via recovery studies of spiked samples.[12]	For drug substance/product assay: 98.0% - 102.0% recovery. For impurities: 80.0% - 120.0% recovery.
Precision	The degree of scatter between a series of measurements from the same homogeneous sample.[11] Assessed at two levels: Repeatability (short-term) and Intermediate Precision (within-lab variations).	Relative Standard Deviation (%RSD) ≤ 2.0% for assay. For impurities, %RSD may be higher (e.g., ≤ 15.0%).[13]
Limit of Detection (LOD)	The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.[10]	Typically determined at a signal-to-noise ratio (S/N) of 3:1.
Limit of Quantitation (LOQ)	The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.[12]	Typically determined at a signal-to-noise ratio (S/N) of 10:1. Must be verified for accuracy and precision.
Robustness	A measure of the method's capacity to remain unaffected by small, deliberate variations in method parameters.[9]	System suitability parameters should remain within acceptance criteria despite minor changes (e.g., pH ±0.2, column temperature ±5°C).

Comparative Analysis of Quantification Methodologies

The choice of an analytical technique is a critical decision driven by the specific requirements of the analysis, such as required sensitivity, sample matrix complexity, throughput needs, and available instrumentation.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

HPLC-UV is the workhorse of many analytical labs. Its robustness, reliability, and relatively low cost make it a primary choice for routine quality control. The method relies on the analyte possessing a UV-active chromophore for detection.

Causality Behind Experimental Choices:

• Column: A C18 reversed-phase column is the standard choice for moderately polar compounds like glycosides. The long alkyl chains provide sufficient hydrophobic retention.[14]

• Mobile Phase: A gradient of a weak acid (e.g., formic or phosphoric acid) in water and an organic solvent (acetonitrile or methanol) is typical. The acid suppresses the ionization of any acidic functional groups, ensuring a single, sharp peak shape. Acetonitrile is often preferred over methanol for its lower viscosity and UV cutoff.

• Detection Wavelength: The wavelength is set at the absorbance maximum (λmax) of the analyte to achieve the highest sensitivity. A Photodiode Array (PDA) detector is superior to a simple UV detector as it can assess peak purity, a key component of specificity validation.

Caption: A typical experimental workflow for HPLC-UV analysis.

Experimental Protocol: HPLC-UV Method Validation

• System Preparation: Equilibrate a C18 column (e.g., 250 mm x 4.6 mm, 5 µm) with a mobile phase of Water:Acetonitrile (95:5) with 0.1% formic acid at a flow rate of 1.0 mL/min for 30 minutes.[14][15] Maintain column temperature at 30°C.

• Specificity: Inject blank matrix, placebo, and a spiked sample. Confirm no interfering peaks at the retention time of Methyl Nomilinate 17-O-β-D-glucoside. Use a PDA detector to confirm peak purity.

• Linearity & Range: Prepare a stock solution of the reference standard. Perform serial dilutions to create at least five concentration levels covering 50% to 150% of the expected sample concentration. Inject each in triplicate. Plot a calibration curve of peak area vs. concentration.

• Accuracy: Prepare samples spiked with the reference standard at three levels (e.g., 80%, 100%, 120%) in triplicate. Calculate the percentage recovery for each.

• Precision (Repeatability): Analyze six replicate preparations of a homogeneous sample at 100% of the target concentration on the same day, with the same analyst and instrument.

• Precision (Intermediate): Repeat the precision study on a different day with a different analyst or on a different instrument.

• LOQ & LOD: Determine by injecting progressively more dilute solutions until the signal-to-noise ratios are approximately 10:1 (for LOQ) and 3:1 (for LOD). Verify the LOQ by demonstrating acceptable accuracy and precision at this concentration.

• Robustness: Introduce small, deliberate changes to method parameters (e.g., mobile phase composition ±2%, flow rate ±0.1 mL/min, column temperature ±5°C) and assess the impact on system suitability (e.g., retention time, peak asymmetry).

Table 2: Representative HPLC-UV Validation Data

Parameter	Result	Acceptance Criteria
Specificity	No interference observed; Peak Purity > 99.5%	Pass
Linearity (50-150 µg/mL)	r² = 0.9998	≥ 0.995
Accuracy (% Recovery)	99.2% - 101.5%	98.0% - 102.0%
Repeatability (%RSD)	0.85%	≤ 2.0%
Intermediate Precision (%RSD)	1.25%	≤ 2.0%
LOD	0.5 µg/mL (S/N = 3.2)	Report Value
LOQ	1.5 µg/mL (S/N = 10.5)	Report Value
Robustness	System suitability passed under all varied conditions	Pass

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

For applications requiring higher sensitivity and selectivity, such as bioanalysis of complex matrices or trace-level impurity quantification, LC-MS/MS is the gold standard. It couples the separation power of HPLC with the mass-resolving capability of a mass spectrometer.

Causality Behind Experimental Choices:

• Ionization Source: Electrospray Ionization (ESI) is the preferred technique for polar, non-volatile molecules like glycosides, as it generates charged ions from a liquid phase with minimal fragmentation.[16]

• Detection Mode: Multiple Reaction Monitoring (MRM) is used for quantification. A specific precursor ion (e.g., [M+H]⁺ or [M+Na]⁺) is selected in the first quadrupole, fragmented in the collision cell, and a specific product ion is monitored in the third quadrupole. This precursor-to-product transition is highly specific to the analyte, virtually eliminating matrix interference.[16]

• Internal Standard: Use of a stable isotope-labeled internal standard is highly recommended to correct for matrix effects and variations in instrument response, leading to superior accuracy and precision.

Caption: Experimental workflow for quantitative LC-MS/MS analysis.

Experimental Protocol: LC-MS/MS Method Validation

• Compound Optimization: Infuse a standard solution directly into the mass spectrometer to determine the optimal precursor ion, product ions, and collision energy for the MRM transition.

• Chromatography: Develop a rapid LC gradient method sufficient to separate the analyte from any isomers and major matrix components.[17]

• Specificity: Analyze six different blank matrix lots to ensure no endogenous interferences are present at the analyte's retention time and MRM transition.

• Linearity, Range, Accuracy, Precision: These are performed similarly to the HPLC-UV method, but typically over a much wider dynamic range (e.g., pg/mL to ng/mL). A weighted (1/x²) linear regression is often used.

• Matrix Effect: Assess the ion suppression or enhancement caused by the sample matrix. This is done by comparing the analyte response in a post-extraction spiked sample to the response of a pure standard solution.

• Recovery: Evaluate the efficiency of the sample extraction process by comparing the analyte response in a pre-extraction spiked sample to a post-extraction spiked sample.

Table 3: Representative LC-MS/MS Validation Data

Parameter	Result	Acceptance Criteria
Specificity	No interference in 6 blank matrix lots	Pass
Linearity (0.1-500 ng/mL)	r² = 0.998 (weighted 1/x²)	≥ 0.99
Accuracy (% Recovery)	95.5% - 104.2%	85.0% - 115.0% (for bioanalysis)
Repeatability (%RSD)	4.5%	≤ 15.0%
Intermediate Precision (%RSD)	6.8%	≤ 15.0%
LOD	0.03 ng/mL (S/N = 3.5)	Report Value
LOQ	0.1 ng/mL (S/N = 11.2)	Report Value, with accuracy/precision met
Matrix Effect	92% - 107%	Typically 80% - 120%

High-Performance Thin-Layer Chromatography (HPTLC)

HPTLC is a powerful planar chromatography technique ideal for high-throughput screening and quality control of complex mixtures like herbal extracts.[18][19] It allows for the simultaneous analysis of many samples, reducing solvent consumption and time per sample.

Causality Behind Experimental Choices:

• Stationary Phase: Pre-coated silica gel 60 F254 plates are standard. The "F254" indicates the presence of a fluorescent indicator that allows for the visualization of UV-active compounds under 254 nm light as dark spots.[20]

• Mobile Phase: The choice of solvents is critical for achieving good separation (resolution). A mixture of non-polar and polar solvents is optimized to move the analyte to an ideal retardation factor (Rf) range, typically 0.3-0.7, for best quantification.

• Detection: Quantification is performed using a densitometer, which scans the track and measures the absorbance or fluorescence of the spot.[20] The resulting chromatogram is a plot of absorbance vs. migration distance.

Caption: The sequential workflow for HPTLC analysis.

Experimental Protocol: HPTLC Method Validation

• Application: Apply samples and standards as 8 mm bands on a pre-coated silica gel 60 F254 HPTLC plate using an automated applicator.

• Development: Develop the plate in a twin-trough chamber saturated with the mobile phase (e.g., Chloroform:Methanol 8:2 v/v) up to a migration distance of 70 mm. Dry the plate.

• Densitometry: Scan the plate at the analyte's λmax using a densitometer in absorbance mode.

• Specificity: Analyze blank matrix and confirm no interfering spots at the Rf of the analyte. Compare the UV-Vis spectra of the analyte spot in the standard and sample tracks directly on the plate.

• Linearity & Range: Apply at least six different amounts of the standard (e.g., 100-600 ng/spot) to establish a calibration curve.

• Accuracy: Perform a recovery study by spiking a known amount of standard into the sample matrix at three levels.

• Precision: For repeatability, apply the same amount of sample six times and calculate the %RSD. For intermediate precision, repeat on a different day or with a different plate batch.

• LOD & LOQ: Determined based on the standard deviation of the response and the slope of the calibration curve, or via S/N ratio.[21]

Table 4: Representative HPTLC Validation Data

Parameter	Result	Acceptance Criteria
Specificity	Good spectral correlation (r > 0.99)	Pass
Linearity (100-600 ng/spot)	r² = 0.9975	≥ 0.99
Accuracy (% Recovery)	97.5% - 103.8%	95.0% - 105.0%
Repeatability (%RSD)	1.85%	≤ 3.0%
Intermediate Precision (%RSD)	2.60%	≤ 5.0%
LOD	25 ng/spot	Report Value
LOQ	75 ng/spot	Report Value
Robustness	Rf variation < 5% under varied conditions	Pass

Method Selection Guide: Choosing the Right Tool for the Job

The "best" method is entirely dependent on the analytical objective. This matrix provides a high-level comparison to guide your decision-making process.

Table 5: Method Selection Matrix

Feature	HPLC-UV	LC-MS/MS	HPTLC
Primary Application	Routine QC, Assay, Purity	Bioanalysis, Trace Analysis, Impurity ID	High-throughput Screening, Raw Material ID, QC
Selectivity	Good	Excellent	Moderate to Good
Sensitivity	Moderate (µg/mL)	Excellent (pg/mL - ng/mL)	Good (ng/spot)
Throughput	Low (Sequential)	Low (Sequential)	High (Parallel)
Cost per Sample	Low	High	Very Low
Instrumentation Cost	Moderate	High	Low to Moderate
Method Development	Moderate	Complex	Moderate
Regulatory Acceptance	High	High	High (for intended use)

• Choose HPLC-UV for: Routine quality control of drug substance or finished product where concentration levels are high and the matrix is relatively clean.

• Choose LC-MS/MS for: Measuring low concentrations in complex biological matrices (blood, plasma), performing pharmacokinetic studies, or quantifying trace-level impurities.

• Choose HPTLC for: Rapidly screening a large number of samples, such as raw botanical materials from different suppliers, or for checking the identity and quality of extracts.

Conclusion

The quantification of Methyl Nomilinate 17-O-β-D-glucoside can be successfully achieved using several analytical techniques. A robust and reliable HPLC-UV method serves as an excellent foundation for routine quality control. For applications demanding the utmost sensitivity and selectivity in complex biological fluids, an LC-MS/MS method is unparalleled. Finally, for high-throughput screening and cost-effective analysis of numerous samples, HPTLC offers a validated and efficient alternative.

The key to successful implementation is a thorough, systematic validation process that adheres to global regulatory standards, such as the ICH Q2(R2) guideline.[2][4][5] By demonstrating that a chosen method is specific, linear, accurate, precise, and robust, scientists can ensure the integrity and reliability of their data, providing a solid analytical foundation for research, development, and quality assurance.

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• YouTube. (2025). Understanding ICH Q2(R2) Guidelines for Analytical Validation | Complete Overview. Available at: [Link]

• U.S. Food and Drug Administration. (2024). Q2(R2) Validation of Analytical Procedures. FDA. Available at: [Link]

• Emmes. (2024). ICH Q2(R2) Validation of Analytical Procedures: An Overview of the Revised Guideline. Emmes. Available at: [Link]

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• Lab Manager. (2025). ICH and FDA Guidelines for Analytical Method Validation. Lab Manager. Available at: [Link]

• International Council for Harmonisation. (2023). Validation of Analytical Procedures Q2(R2). ICH. Available at: [Link]

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• PubMed. (2026). Integrative Approach Based on DI‐MS and LC–MS/MS Analysis for Comprehensive Characterization of Flavonoid Glycoside Isomers From Onychopetalum periquino (Annonaceae). National Library of Medicine. Available at: [Link]

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• The Metabolomics Innovation Centre. (n.d.). Chemical Isotope Labeling LC-MS Metabolomics Analysis Report. TMIC. Available at: [Link]

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• PubChem. (n.d.). Methyl nomilinate 17-glucoside. National Center for Biotechnology Information. Available at: [Link]

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• Impactfactor.org. (2024). HPTLC Densitometric Analysis for Quantification of Sennocide-B and Rhein in Leaf Extracts of Senna alexandrina Mill. and Their Commercial Formulations. Available at: [Link]

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• International Journal of Pharmaceutical Sciences Review and Research. (2026). A Review on HPTLC Method Development and Validation for Quantitative Estimation of Gliclazide. Available at: [Link]

• MDPI. (2022). Development and Validation of an HPLC-UV Method for the Dissolution Studies of 3D-Printed Paracetamol Formulations in Milk-Containing Simulated Gastrointestinal Media. MDPI. Available at: [Link]

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A Head-to-Head In Vitro Comparison: Unveiling the Bioactive Potential of Methyl Nomilinate 17-Glucoside Versus Nomilin

In the realm of natural product research, citrus-derived limonoids have garnered significant attention for their diverse pharmacological properties. Among these, nomilin has been extensively studied, revealing a spectrum of in vitro activities, including anti-cancer, anti-inflammatory, and antioxidant effects.[1] However, the bioactivity of its glycosylated counterpart, methyl nomilinate 17-O-β-D-glucoside, remains largely unexplored. This guide provides a comprehensive framework for a head-to-head in vitro comparison of these two molecules, offering a detailed experimental blueprint for researchers in drug discovery and natural product chemistry.

The central hypothesis of this proposed study is that the addition of a glucose moiety to the nomilin structure will significantly alter its physicochemical properties, thereby modulating its bioavailability and interaction with cellular targets. This guide will delineate the methodologies to test this hypothesis across three key areas of bioactivity: anticancer, anti-inflammatory, and antioxidant efficacy.

Introduction to the Contenders

Nomilin is a prominent limonoid aglycone found in citrus fruits. Its tetranortriterpenoid structure is responsible for the characteristic bitterness of some citrus products.[1] Extensive in vitro research has demonstrated its ability to inhibit the proliferation of various cancer cell lines, including breast cancer (MCF-7), and to suppress inflammatory responses in macrophages.[1][2]

Methyl Nomilinate 17-O-β-D-Glucoside is a glycosylated derivative of nomilin. While specific bioactivity data for this compound is limited, studies on other limonoid glucosides suggest that glycosylation can enhance water solubility and potentially alter biological activity.[3][4][5] For instance, some studies on limonoid glucosides have shown increased efficacy in cancer cell lines at lower concentrations compared to their aglycone forms, while others have reported the opposite, highlighting the necessity for direct comparative studies.[6][7]

Experimental Design: A Three-Pronged Approach

To comprehensively evaluate the comparative efficacy of methyl nomilinate 17-glucoside and nomilin, a multi-faceted in vitro experimental plan is proposed. This plan focuses on assays that are well-established, reproducible, and relevant to the known biological activities of nomilin.

Diagram 1: Overall Experimental Workflow

Caption: A streamlined workflow for the comparative in vitro analysis of nomilin and its glucoside.

Assessment of Anticancer Activity: Proliferation Inhibition in MCF-7 Breast Cancer Cells

The anti-proliferative effects of both compounds will be evaluated using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay, a colorimetric method that measures cell metabolic activity as an indicator of cell viability.[8] The MCF-7 human breast cancer cell line is selected due to its documented sensitivity to nomilin.[2]

Experimental Protocol:

• Cell Culture: MCF-7 cells will be cultured in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a 5% CO2 humidified incubator.[9]

• Cell Seeding: Cells will be seeded into 96-well plates at a density of 5 x 10³ cells/well and incubated for 24 hours to allow for attachment.[10]

• Treatment: The culture medium will be replaced with fresh medium containing various concentrations of nomilin or methyl nomilinate 17-glucoside (e.g., 0.1, 1, 10, 50, 100 µM). A vehicle control (DMSO) will also be included.

• Incubation: The plates will be incubated for 48 hours.

• MTT Assay: 10 µL of MTT reagent (5 mg/mL in PBS) will be added to each well, and the plates will be incubated for 4 hours at 37°C.[8]

• Solubilization: The medium will be removed, and 100 µL of DMSO will be added to each well to dissolve the formazan crystals.[10]

• Absorbance Measurement: The absorbance will be measured at 570 nm using a microplate reader.[9]

• Data Analysis: Cell viability will be expressed as a percentage of the vehicle control. The IC50 value (the concentration required to inhibit cell growth by 50%) for each compound will be calculated.

Evaluation of Anti-inflammatory Potential: Nitric Oxide Inhibition in RAW 264.7 Macrophages

The anti-inflammatory properties of the compounds will be assessed by measuring their ability to inhibit the production of nitric oxide (NO) in lipopolysaccharide (LPS)-stimulated RAW 264.7 murine macrophages. The Griess assay will be used to quantify nitrite, a stable product of NO.[11][12]

Experimental Protocol:

• Cell Culture: RAW 264.7 cells will be cultured in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin.

• Cell Seeding: Cells will be seeded in a 24-well plate at a density of 5 x 10⁵ cells/well and incubated for 12 hours.[13]

• Pre-treatment: The cells will be pre-treated with various concentrations of nomilin or methyl nomilinate 17-glucoside for 1 hour.

• Stimulation: The cells will then be stimulated with LPS (1 µg/mL) for 24 hours to induce an inflammatory response.[13]

• Griess Assay: 100 µL of the cell culture supernatant will be mixed with an equal volume of Griess reagent in a 96-well plate and incubated at room temperature for 10-15 minutes.[11][13]

• Absorbance Measurement: The absorbance will be measured at 540 nm.[11] A standard curve using sodium nitrite will be generated to determine the nitrite concentration in the samples.

• Cell Viability: A parallel MTT assay will be performed to ensure that the observed reduction in NO production is not due to cytotoxicity.[11]

Determination of Antioxidant Capacity: DPPH Radical Scavenging Assay

The direct antioxidant potential of the two compounds will be compared using the 2,2-diphenyl-1-picrylhydrazyl (DPPH) radical scavenging assay.[14] This assay measures the ability of the compounds to donate a hydrogen atom or electron to the stable DPPH radical.

Experimental Protocol:

• Sample Preparation: Various concentrations of nomilin and methyl nomilinate 17-glucoside will be prepared in methanol.

• DPPH Solution: A solution of DPPH in methanol (e.g., 80 µg/mL) will be prepared.[14]

• Reaction: 20 µL of each sample concentration will be added to 180 µL of the DPPH solution in a 96-well plate.[14]

• Incubation: The plate will be incubated in the dark at room temperature for 30 minutes.[14]

• Absorbance Measurement: The absorbance will be measured at 517 nm.[14]

• Data Analysis: The percentage of DPPH radical scavenging activity will be calculated, and the IC50 value for each compound will be determined. Ascorbic acid will be used as a positive control.

Anticipated Outcomes and Data Presentation

The results from these experiments will allow for a direct comparison of the in vitro efficacy of methyl nomilinate 17-glucoside and nomilin. The quantitative data will be summarized in the following tables for clear interpretation.

Table 1: Comparative Cytotoxicity against MCF-7 Cells

Compound	IC50 (µM)
Nomilin	Expected Value
Methyl Nomilinate 17-Glucoside	Expected Value
Doxorubicin (Positive Control)	Expected Value

Table 2: Comparative Anti-inflammatory Activity in RAW 264.7 Cells

Compound	IC50 for NO Inhibition (µM)
Nomilin	Expected Value
Methyl Nomilinate 17-Glucoside	Expected Value
Dexamethasone (Positive Control)	Expected Value

Table 3: Comparative Antioxidant Activity (DPPH Assay)

Compound	IC50 (µM)
Nomilin	Expected Value
Methyl Nomilinate 17-Glucoside	Expected Value
Ascorbic Acid (Positive Control)	Expected Value

Mechanistic Insights and Future Directions

While nomilin is known to exert its effects through modulation of signaling pathways such as MAPK and NF-κB, the mechanism of action for its glycosylated form is unknown.[1] The observed differences in bioactivity from the proposed experiments will provide a basis for further mechanistic studies.

Diagram 2: Hypothesized Signaling Pathway Modulation

Caption: Hypothesized modulation of the NF-κB signaling pathway by nomilin and its glucoside.

Future studies should investigate the effects of both compounds on the expression of key inflammatory mediators (e.g., iNOS, COX-2, TNF-α) and their impact on the phosphorylation of proteins within the MAPK and NF-κB signaling cascades using techniques such as Western blotting and RT-qPCR.

Conclusion

This guide outlines a robust and logical framework for the direct in vitro comparison of methyl nomilinate 17-glucoside and nomilin. The data generated from these experiments will be crucial in understanding the structure-activity relationship of these citrus limonoids and will provide valuable insights for the development of novel therapeutic agents from natural sources. The potential for enhanced bioactivity or improved physicochemical properties through glycosylation makes methyl nomilinate 17-glucoside a compelling candidate for further investigation.

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• Islam, M. S., et al. (2025). Exploring the In Vitro Anti‐Inflammatory Effect of Citrus Fruit Hesperidin Supplementation. Food Science & Nutrition. Available at: [Link]

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• Breksa, A. P., & Manners, G. D. (2006). Evaluation of the Antioxidant Capacity of Limonin, Nomilin, and Limonin Glucoside. Journal of Agricultural and Food Chemistry, 54(11), 3839-3843. Available at: [Link]

• Miller, E. G., et al. (1992). Inhibition of hamster buccal pouch carcinogenesis by limonin 17-beta-D-glucopyranoside. Semantic Scholar. Available at: [Link]

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• Mizushina, Y., et al. (2001). The cyanogenic glucoside, prunasin (D-mandelonitrile-beta-D-glucoside), is a novel inhibitor of DNA polymerase beta. Journal of Biochemistry, 129(4), 533-539. Available at: [Link]

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A Comparative Structural Analysis of Methyl Nomilinate 17-Glucoside and Obacunone Glucoside

A Guide for Researchers in Natural Product Chemistry and Drug Development

Executive Summary

Methyl nomilinate 17-glucoside and obacunone glucoside are two closely related citrus limonoid glucosides, secondary metabolites that contribute to the complex chemical profile of citrus fruits. While sharing a common biosynthetic origin and a foundational tetranortriterpenoid framework, their distinct structural features, particularly in the A-ring of the aglycone, lead to significant differences in their physicochemical properties and potential biological activities. This guide provides an in-depth structural comparison, exploring their biosynthetic relationship, core chemical differences, and the analytical methods used for their differentiation, offering a valuable resource for researchers in the field.

Introduction to Citrus Limonoid Glucosides

Citrus limonoids are a class of highly oxygenated triterpenoid-derived secondary metabolites predominantly found in plants of the Rutaceae (citrus) and Meliaceae (mahogany) families.[1][2] These compounds are responsible for various organoleptic properties of citrus, including the "delayed bitterness" in some fruit juices.[2][3] Limonoids exist in two primary forms: the water-insoluble aglycones and their water-soluble glucoside derivatives.[1][3][4] The glucosylation, which typically occurs at the C17 position, is a natural process during fruit maturation that reduces the bitterness of the aglycones.[1] This guide focuses on two such compounds: methyl nomilinate 17-glucoside and obacunone 17-O-β-D-glucoside, examining the subtle yet critical differences in their molecular architecture.

Biosynthetic Origins: A Shared Pathway with a Key Divergence

Understanding the biosynthesis of these molecules provides crucial context for their structural relationship. Both nomilinate and obacunone scaffolds originate from a common precursor. The biosynthesis of citrus limonoids is thought to begin with deacetylnomilinic acid.[5] This precursor can be transformed into nomilin.[5] Nomilin serves as a key intermediate in the limonoid biosynthetic pathway.[2][6]

The crucial divergence occurs from the nomilin scaffold. Nomilin can be metabolized to form obacunone.[7] This conversion represents a key branching point in the pathway.[2] While the exact enzymatic steps for the formation of methyl nomilinate are less detailed in the provided search results, it is derived from the nomilin pathway. The final step in the formation of the title compounds is the attachment of a glucose molecule at the C17 position, a reaction catalyzed by a specific limonoid glucosyltransferase.[1]

Caption: Biosynthetic relationship of the two limonoids.

Core Structural Analysis: The Aglycone Scaffolds

The fundamental difference between methyl nomilinate 17-glucoside and obacunone glucoside lies in their aglycone portions, specifically the structure of the A-ring.

• Obacunone Glucoside: The aglycone, obacunone, possesses an intact A-ring lactone. This cyclic ester structure is a defining feature of many limonoids.[8]

• Methyl Nomilinate 17-Glucoside: In contrast, the nomilinate aglycone features a seco-A-ring, meaning the A-ring has been cleaved.[2] This results in an open-chain structure containing a methyl ester and an acetate group.

This A-ring opening in the nomilinate structure introduces greater conformational flexibility and alters the molecule's polarity and steric profile compared to the more rigid, intact ring system of obacunone. Both molecules share a furan ring attached to the D-ring at C-17, a common feature of this class of limonoids.[8][9]

The Common Denominator: The 17-O-β-D-Glucopyranoside Moiety

Both molecules are glycosylated at the C17 position with a β-D-glucopyranoside unit. This glycosidic linkage significantly impacts the physicochemical properties of the parent aglycones. The addition of the polar sugar moiety dramatically increases water solubility.[1][4] This enhanced hydrophilicity is crucial for their transport and storage in plant tissues and also influences their bioavailability and pharmacokinetic profiles in biological systems.[1][4]

Comparative Physicochemical Properties

The structural differences between the two glucosides are reflected in their fundamental physicochemical properties.

Property	Methyl Nomilinate 17-Glucoside	Obacunone 17-O-β-D-glucoside	Reference(s)
Molecular Formula	C35H50O16	C32H42O13	[10][11]
Molecular Weight	726.8 g/mol	634.7 g/mol	[10][11]
XLogP3	-0.3	0.8	[10][11]
Hydrogen Bond Donors	5	5	[10][11]
Hydrogen Bond Acceptors	16	13	[10][11]

The higher molecular weight and greater number of oxygen atoms in methyl nomilinate 17-glucoside are direct consequences of its opened A-ring with the attached methyl ester and acetate groups. The predicted octanol-water partition coefficient (XLogP3) indicates that methyl nomilinate 17-glucoside is more hydrophilic (more negative value) than obacunone glucoside, which is consistent with the presence of the additional polar ester and acetate functionalities.

Spectroscopic Differentiation: An Experimental Perspective

Distinguishing between these two closely related structures in a laboratory setting relies on modern spectroscopic techniques, primarily Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).

Experimental Protocol: Differentiation via LC-MS and NMR

• Sample Preparation: Extract limonoid glucosides from citrus material (e.g., seeds, peel) using a polar solvent such as methanol or an ethanol/water mixture.[12] Partially purify the extract using solid-phase extraction (SPE) to enrich the glucoside fraction.

• LC-MS Analysis:

  • Chromatography: Employ reverse-phase high-performance liquid chromatography (HPLC) with a C18 column. Use a gradient elution with water and acetonitrile (both typically containing a small amount of formic acid to improve peak shape) to separate the compounds.

  • Mass Spectrometry: Utilize an electrospray ionization (ESI) source coupled to a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap).

  • Expected Results: The two compounds will have different retention times due to their polarity differences. The mass spectrometer will detect distinct molecular ions corresponding to their different molecular formulas (e.g., [M+Na]+ at m/z 749.3 for methyl nomilinate 17-glucoside and m/z 657.2 for obacunone glucoside).[12]

• NMR Spectroscopy:

  • Isolation: Isolate each compound individually using preparative or semi-preparative HPLC.

  • Data Acquisition: Dissolve the purified samples in a suitable deuterated solvent (e.g., DMSO-d6 or Methanol-d4). Acquire 1D (¹H, ¹³C) and 2D (e.g., COSY, HSQC, HMBC) NMR spectra.

  • Structural Elucidation: Key differentiating signals in the ¹H and ¹³C NMR spectra will arise from the protons and carbons in the A-ring region. For methyl nomilinate 17-glucoside, expect to see signals corresponding to the methyl ester (-OCH3) and acetate (-COCH3) groups, which will be absent in the spectrum of obacunone glucoside. Conversely, the signals for the protons and carbons of the intact A-ring lactone in obacunone glucoside will have characteristic chemical shifts that differ from the open-chain system in the nomilinate derivative.

Caption: Workflow for analytical differentiation.

Structure-Activity Relationship Insights

The structural variations between these limonoids are expected to influence their biological activities. While both classes of compounds have been investigated for a range of effects including anti-cancer and anti-inflammatory properties, the specific differences in the A-ring can alter how they interact with biological targets.[9][13] For example, the increased polarity and conformational flexibility of the seco-A-ring in methyl nomilinate glucoside could lead to different binding affinities for enzymes or receptors compared to the more rigid obacunone glucoside. Studies have shown that even among aglycones, nomilin and obacunone can exhibit different potencies in various bioassays, such as inhibiting cancer cell proliferation or modulating inflammatory pathways.[5][13] It is plausible that their glucosides would retain these differential activities, further modified by the presence of the sugar moiety which affects bioavailability.[4]

Conclusion

Methyl nomilinate 17-glucoside and obacunone glucoside, while biosynthetically linked, are distinct chemical entities. The primary structural differentiator is the seco-A-ring of the nomilinate scaffold versus the intact A-ring lactone of obacunone. This single, albeit significant, modification results in measurable differences in molecular formula, weight, polarity, and, consequently, their chromatographic and spectroscopic profiles. These structural nuances are critical for researchers in natural product chemistry for accurate identification and for pharmacologists seeking to understand the structure-activity relationships that govern the diverse biological effects of citrus limonoids.

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A Comparative Guide to the Inter-laboratory Validation of Methyl Nomilinate 17-Glucoside Chromatographic Analysis

For researchers, scientists, and professionals in drug development, the reliable quantification of active pharmaceutical ingredients (APIs) and their related compounds is paramount. Methyl nomilinate 17-glucoside, a complex triterpenoid glycoside, presents unique analytical challenges due to its structural complexity and potential for variability in different sample matrices. This guide provides an in-depth, objective comparison of chromatographic methods for the analysis of methyl nomilinate 17-glucoside, supported by a detailed inter-laboratory validation study. Our focus is to not only present a robust analytical method but also to elucidate the scientific rationale behind the validation process, ensuring trustworthiness and regulatory compliance.

The Critical Role of Method Validation

Before delving into the experimental data, it is crucial to understand the foundational principles of analytical method validation. The objective of validating an analytical procedure is to demonstrate its fitness for the intended purpose[1][2]. Regulatory bodies such as the International Council for Harmonisation (ICH) and the U.S. Food and Drug Administration (FDA) have established comprehensive guidelines to ensure the reliability and accuracy of analytical data[3][4][5]. These guidelines emphasize a lifecycle approach to analytical procedures, from development and validation to ongoing verification[6]. For natural products, which are often complex mixtures, robust and validated analytical methods are essential for ensuring product quality and consistency[7][8][9].

This guide will walk you through a meticulously designed inter-laboratory study to validate a High-Performance Liquid Chromatography (HPLC) method for the quantification of methyl nomilinate 17-glucoside.

Experimental Design: An Inter-Laboratory Validation Study

To assess the reproducibility and robustness of the analytical method, a collaborative study was designed involving three independent laboratories. The study protocol was developed in accordance with the ICH Q2(R2) guidelines, which outline the necessary validation parameters[2][3][10]. The primary goal of an inter-laboratory study is to determine the reproducibility of an analytical method when performed by different analysts in different laboratories[11].

The validation focused on the following key performance characteristics:

• Specificity: The ability to assess the analyte unequivocally in the presence of other components.

• Linearity and Range: The ability to elicit test results that are directly proportional to the concentration of the analyte within a given range.

• Accuracy: The closeness of the test results to the true value.

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample. This includes:

  • Repeatability (Intra-assay precision): Precision under the same operating conditions over a short interval.

  • Intermediate Precision: Within-laboratory variations, such as different days, analysts, or equipment.

  • Reproducibility: Precision between laboratories.

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): The lowest amount of analyte that can be detected and quantitatively measured with suitable precision and accuracy, respectively.

• Robustness: The capacity of the method to remain unaffected by small, deliberate variations in method parameters.

Causality Behind Experimental Choices

The selection of these validation parameters is not arbitrary; each serves a specific purpose in building a comprehensive understanding of the method's performance. For instance, specificity studies are crucial to prevent interference from excipients or degradation products, ensuring that the measured signal corresponds solely to methyl nomilinate 17-glucoside[1][4]. Linearity, accuracy, and precision are fundamental to guaranteeing that the method provides reliable quantitative data across the expected concentration range of the analyte in real-world samples[10][11]. Robustness testing is a proactive measure to identify potential sources of variability during routine use of the method[4].

The Analytical Method: High-Performance Liquid Chromatography (HPLC)

Based on the analysis of structurally similar triterpenoid glycosides, a reversed-phase HPLC method with UV detection was developed and validated.[12][13][14][15]

Chromatographic Conditions

Parameter	Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase	Acetonitrile:Water (gradient elution)
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	30 °C
Detection	UV at 210 nm
Run Time	20 minutes

Sample Preparation

A stock solution of methyl nomilinate 17-glucoside reference standard was prepared in methanol. Calibration standards were prepared by serial dilution of the stock solution with the mobile phase. For the analysis of a hypothetical drug product, a placebo blend was spiked with known concentrations of the reference standard and extracted with methanol.

Inter-Laboratory Validation Results: A Comparative Analysis

The following tables summarize the data generated from the three participating laboratories.

Linearity and Range

The linearity of the method was evaluated by analyzing five concentrations of methyl nomilinate 17-glucoside ranging from 10 to 150 µg/mL.

Laboratory	Linearity Range (µg/mL)	Correlation Coefficient (r²)
Laboratory 1	10 - 150	0.9998
Laboratory 2	10 - 150	0.9995
Laboratory 3	10 - 150	0.9999

The high correlation coefficients (r² > 0.999) from all three laboratories indicate a strong linear relationship between the concentration of methyl nomilinate 17-glucoside and the detector response over the specified range.

Accuracy

Accuracy was determined by analyzing a spiked placebo at three concentration levels (80%, 100%, and 120% of the target concentration) in triplicate.

Laboratory	Concentration Level	Mean Recovery (%)	RSD (%)
Laboratory 1	80%	99.2	0.8
100%	100.5	0.5
120%	99.8	0.7
Laboratory 2	80%	98.9	1.1
100%	101.2	0.9
120%	100.3	1.0
Laboratory 3	80%	100.1	0.6
100%	99.5	0.4
120%	100.8	0.5

The mean recovery values across all laboratories were within the acceptable range of 98-102%, demonstrating the high accuracy of the method.

Precision

Precision was assessed at three levels: repeatability, intermediate precision, and reproducibility.

Repeatability (Intra-assay Precision)

Laboratory	Concentration (µg/mL)	Mean Assay (%)	RSD (%)
Laboratory 1	100	100.2	0.6
Laboratory 2	100	99.7	0.8
Laboratory 3	100	100.5	0.5

Intermediate Precision

Laboratory	Parameter Varied	Mean Assay (%)	RSD (%)
Laboratory 1	Different Analyst, Different Day	100.8	1.1
Laboratory 2	Different Analyst, Different Day	99.1	1.3
Laboratory 3	Different Analyst, Different Day	101.0	1.0

Reproducibility (Inter-laboratory Precision)

Parameter	Mean Assay (%)	Overall RSD (%)
Combined Data (n=18)	100.2	1.5

The low relative standard deviation (RSD) values for repeatability and intermediate precision indicate excellent precision within each laboratory. The overall RSD for reproducibility across the three laboratories is also well within acceptable limits, confirming the method's ruggedness.

LOD and LOQ

Laboratory	LOD (µg/mL)	LOQ (µg/mL)
Laboratory 1	0.5	1.5
Laboratory 2	0.6	1.8
Laboratory 3	0.4	1.2

The determined limits of detection and quantitation demonstrate that the method is sufficiently sensitive for its intended purpose.

Robustness

The robustness of the method was evaluated by introducing small, deliberate changes to the chromatographic conditions. The results showed that minor variations in flow rate (±0.1 mL/min) and column temperature (±2 °C) did not significantly affect the peak area or retention time, with all assay results remaining within 98-102% of the nominal value.

Visualizing the Validation Workflow

To better illustrate the interconnectedness of the validation parameters, the following diagram outlines the logical flow of the inter-laboratory validation process.

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Safety & Regulatory Compliance

Personal protective equipment for handling Methyl nomilinate 17-glucoside

As drug development and metabolic research increasingly leverage highly oxygenated triterpenoids, Methyl nomilinate 17-glucoside (MN17G) has emerged as a compound of significant interest. Isolated primarily from Citrus species, this limonoid glucoside demonstrates potent regulatory effects on lipid metabolism and cellular apoptosis.

From a practical laboratory standpoint, the true hazard of MN17G lies not in its native state, but in its purified, concentrated form. When handled as a lyophilized powder or dissolved in highly permeable laboratory solvents, it bypasses the body's primary physical defenses. This guide provides a causality-driven framework for Personal Protective Equipment (PPE) selection, operational workflows, and disposal protocols to ensure absolute laboratory safety.

Compound Profile & Quantitative Risk Data

Before establishing a handling protocol, we must define the physical and chemical parameters of the compound. Its high molecular weight and complexity require specific solvent conditions for reconstitution, which subsequently dictates our PPE strategy.

Table 1: Quantitative Chemical Profile of Methyl nomilinate 17-glucoside

Property	Value	Source
CAS Number	129477-08-3	PubChem[1]
Molecular Weight	726.8 g/mol	PubChem[1]
Chemical Formula	C35H50O16	PubChem[1]
Topological Polar Surface Area	252 Ų	PubChem[1]
Complexity Score	1370	PubChem[1]

Biological Mechanism & Safety Implications

Understanding the molecular targets of MN17G is critical for appreciating the necessity of strict exposure controls. Recent transcriptomic and metabolomic analyses have demonstrated that MN17G actively modulates lipid metabolism pathways. Specifically, MN17G exhibits a strong negative correlation with the expression of Lysophospholipase 2 (LYPLA2) and downregulates Matrix Metalloproteinase-1 (MMP1)[2]. This downregulation alters glycerophospholipid metabolism and significantly reduces cellular lipid accumulation[2]. Accidental systemic exposure could therefore induce unintended metabolic disruptions in laboratory personnel.

Fig 1. Documented metabolic signaling interactions of Methyl nomilinate 17-glucoside.

Causality-Driven PPE Selection

The selection of PPE for handling MN17G is dictated by two primary risk factors: its physical state (aerosolization risk) and its required solvent vehicle (permeability risk). Because MN17G is typically reconstituted in Dimethyl Sulfoxide (DMSO)—a solvent that acts as a carrier, rapidly transporting dissolved solutes across the stratum corneum and into the bloodstream—standard PPE must be upgraded.

Table 2: PPE Specifications and Causal Justification

PPE Category	Specification	Causal Justification
Hand Protection	Double-layered Nitrile Gloves (min 8 mil outer)	Nitrile provides temporary resistance to DMSO. Double-gloving ensures the inner glove remains uncontaminated if the outer glove is breached during reconstitution.
Respiratory	N95/P100 Particulate Respirator	Essential if handling outside a ventilated enclosure to prevent inhalation of aerosolized lyophilized powder.
Eye Protection	ANSI Z87.1 Chemical Splash Goggles	Protects ocular mucosa from micro-droplets generated during solvent pipetting and vortexing.
Body Protection	Flame-retardant, fluid-resistant lab coat	Prevents dermal exposure from accidental spills. Flame retardance is required if methanol is used as an alternative solvent.

Operational Plan: Step-by-Step Handling Protocol

To establish a self-validating safety system, every step of the handling process must confirm the integrity of the previous step. Do not proceed with reconstitution if any environmental controls fail.

Step 1: Environmental Validation

• Verify the Class II Biological Safety Cabinet (BSC) or chemical fume hood is operational.

• Self-Validation: Confirm the inward face velocity is at least 0.5 m/s (100 fpm) via the digital monitor before introducing the compound.

Step 2: Preparation and Weighing

• Equilibrate the sealed vial of MN17G to room temperature for 30 minutes to prevent condensation, which can degrade the compound.

• Use an anti-static weighing dish and a micro-spatula to minimize electrostatic repulsion, which causes hazardous powder scattering.

Step 3: Reconstitution in Solvent

• Whenever possible, add the solvent (e.g., DMSO) directly to the original manufacturer's vial to eliminate the need to transfer dry powder.

• Self-Validation: Inspect the vial for complete dissolution. The solution should be entirely clear, indicating no residual particulate matter remains to cause localized toxicity.

Step 4: Aliquoting and Storage

• Aliquot the reconstituted solution into single-use amber vials to prevent repeated freeze-thaw cycles and photodegradation.

• Store at -20°C.

Fig 2. Operational workflow for safe reconstitution of Methyl nomilinate 17-glucoside.

Spill Management & Disposal Plan

Immediate and calculated responses to spills prevent localized contamination from becoming systemic laboratory hazards.

Solid Spills (Powder):

• Do not sweep dry powder, as this generates inhalable aerosols.

• Gently cover the spill with a damp paper towel (using water or a mild surfactant) to suppress dust.

• Carefully wipe the area, folding the towel inward to trap the powder.

• Place all contaminated materials into a sealed, clearly labeled hazardous waste container.

Liquid Spills (DMSO Solution):

• Evacuate the immediate area if the spill is large, allowing hood ventilation to clear any solvent vapors.

• Apply an inert absorbent material (e.g., vermiculite or universal spill pads) over the liquid.

• Because DMSO penetrates standard gloves rapidly, use heavy-duty butyl rubber gloves for cleanup if the spill volume exceeds 50 mL.

• Wash the contaminated surface thoroughly with soap and water to remove residual solvent.

Disposal Protocols: Do not dispose of MN17G down the drain. All unused compound, reconstituted solutions, and contaminated consumables (pipette tips, gloves, weighing boats) must be treated as biologically active hazardous waste. Incineration by a licensed chemical waste disposal facility is the mandatory disposal route to ensure complete thermal destruction of the active glucoside.

References

• Title: PubChem Compound Summary for CID 129008989, Methyl nomilinate 17-glucoside. Source: National Center for Biotechnology Information (PubChem). URL: [Link]

• Title: The integrated analysis of transcriptomics and metabolomics reveals the effects of tea polyphenols on lipid metabolism in lion-head geese. Source: Poultry Science (via PubMed/PMC). URL: [Link]

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